5-Dehydroshikimic acid

Core Science & Biosynthesis

Unlocking the Shikimate Pathway: 5-Dehydroshikimic Acid Metabolic Flux Analysis in Plant Models

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

In the pursuit of plant-derived pharmaceuticals—ranging from alkaloid-based chemotherapeutics to phenolic antioxidants—the shikimate pathway serves as the primary metabolic engine. At the core of this network lies 5-dehydroshikimic acid (5-DHS) , a pivotal branch point metabolite. While the primary metabolic flux routes 5-DHS toward the synthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan), alternative partitioning directs it toward secondary metabolites like quinate and gallic acid (1[1]).

For drug development professionals and metabolic engineers, quantifying the exact rate of carbon flow (flux) through the 5-DHS node is non-negotiable. Static metabolite concentrations provide merely a snapshot of pool sizes, not the dynamic rate of synthesis. This guide details the application of Isotopically Nonstationary 13C-Metabolic Flux Analysis (INST-MFA) to rigorously map these fluxes in plant models, providing a deterministic roadmap for rational metabolic engineering.

Mechanistic Overview: The 5-DHS Branch Point

In plant models such as Arabidopsis thaliana, the conversion of 3-dehydroquinate to 5-DHS, and subsequently 5-DHS to shikimate, is catalyzed by a unique bifunctional enzyme: dehydroquinate dehydratase-shikimate dehydrogenase (DHQ-SDH) (1[1]).

The SDH domain utilizes NADPH to reduce 5-DHS into shikimate (2[2]). Because 5-DHS acts as a metabolic fulcrum, any alteration in DHQ-SDH activity, or the introduction of competing enzymes (e.g., quinate dehydrogenase), directly shifts the carbon flux toward secondary phenolic compounds. Understanding this partitioning requires dynamic flux measurements to observe how carbon is channeled in real-time.

Figure 1: The shikimate pathway highlighting the 5-dehydroshikimate metabolic branch point.

Principles of 13C-MFA in Photoautotrophic Plants

Traditional steady-state 13C-MFA relies on feeding 13C-labeled organic substrates (like glucose) until isotopic steady-state is reached. However, for photoautotrophic plant tissues, feeding glucose induces mixotrophic artifacts, fundamentally altering the natural metabolic state and suppressing native autotrophic fluxes (3[3]).

Isotopically Nonstationary MFA (INST-MFA) overcomes this by introducing a step-change of 13CO₂ to the plant. Because the metabolic network remains at a physiological steady-state while entering an isotopic transient state, we can track the incorporation of 13C over short timeframes (seconds to minutes) without perturbing the native flux (4[4]).

Step-by-Step Methodology: INST-MFA for 5-DHS Flux Quantification

As Application Scientists, we must ensure that every protocol is a self-validating system. The following workflow incorporates parallel natural-abundance controls and strict statistical goodness-of-fit checks to ensure data integrity.

Step 1: 13CO₂ Isotope Labeling

• Action: Transfer 4-week-old Arabidopsis thaliana rosettes to a custom environmental labeling chamber. Introduce a 99 atom% 13CO₂ pulse (400 ppm) under constant illumination (200 µmol/m²/s).

• Causality: Using 13CO₂ ensures that carbon enters the Calvin-Benson cycle naturally, propagating through erythrose-4-phosphate (E4P) and phosphoenolpyruvate (PEP) into the shikimate pathway without triggering carbon catabolite repression or mixotrophic artifacts.

Step 2: Rapid Quenching and Sampling

• Action: Harvest leaf tissue at precise intervals (e.g., 0, 15, 30, 60, 120, 300 seconds) by immediately plunging the tissue into liquid nitrogen under continuous light.

• Causality: The turnover rate of central carbon and shikimate pathway intermediates is extremely high. Liquid nitrogen instantly denatures DHQ-SDH and other enzymes, preventing the scrambling of the Mass Isotopomer Distribution (MID) during harvesting.

Step 3: Biphasic Metabolite Extraction

• Action: Lyophilize the quenched tissue, then extract using a pre-chilled (-20°C) Chloroform/Methanol/Water (1:2.5:1 v/v/v) mixture. Centrifuge and collect the upper aqueous phase.

• Causality: 5-DHS and shikimate are highly polar organic acids. The biphasic extraction efficiently partitions these polar metabolites into the aqueous phase while simultaneously precipitating active proteins and sequestering non-polar lipids in the chloroform phase.

Step 4: LC-MS/MS Isotopomer Profiling

• Action: Analyze the aqueous extract using Hydrophilic Interaction Liquid Chromatography (HILIC) coupled to a triple quadrupole mass spectrometer (QqQ-MS) in Multiple Reaction Monitoring (MRM) mode.

• Causality: Unlike GC-MS, which requires harsh derivatization (e.g., MSTFA) that can degrade the thermally labile 5-DHS, HILIC-LC-MS/MS preserves the intact molecule. We extract the MIDs for 5-DHS (m/z 171) and its isotopologues (M+0 to M+7).

• Self-Validation: A natural abundance (unlabeled) control sample must be processed in parallel. This is mathematically required to correct the raw experimental MIDs for naturally occurring heavy isotopes (e.g., 1.1% 13C, 18O).

Step 5: Computational Flux Modeling

• Action: Input the corrected MIDs and measured external CO₂ uptake rates into an Elementary Metabolite Unit (EMU)-based software framework (e.g., INCA or 13CFLUX2).

• Causality: The software iteratively simulates MIDs based on a defined metabolic network model and adjusts the theoretical fluxes until the simulated MIDs match the experimental MIDs.

• Self-Validation: The final flux map is only accepted if the minimized variance-weighted sum of squared residuals (SSR) falls strictly within the 95% confidence interval of a chi-square distribution.

Figure 2: Self-validating INST-MFA experimental workflow for plant metabolic flux quantification.

Quantitative Data: Flux Distributions at the 5-DHS Node

To illustrate the analytical power of INST-MFA, Table 1 summarizes a representative flux distribution comparing wild-type Arabidopsis with a transgenic line overexpressing a mutant DHQ-SDH designed to alter metabolic channeling.

Table 1: Intracellular Fluxes at the 5-DHS Node (Wild-Type vs. SDH-Overexpression)

Metabolic Flux Route	Wild-Type Flux (µmol/gFW/h)	SDH-OX Mutant Flux (µmol/gFW/h)	Causality / Pathway Implication
5-DHS → Shikimate	12.4 ± 0.8	28.7 ± 1.2	Overexpression of SDH pulls carbon away from secondary branch points, increasing primary aromatic amino acid precursors.
5-DHS → Quinate	4.1 ± 0.3	1.2 ± 0.1	Substrate depletion at the 5-DHS node starves the quinate dehydrogenase pathway, reducing antioxidant potential.
PEP + E4P → DAHP	18.5 ± 1.1	32.0 ± 1.5	Enhanced downstream pull relieves allosteric feedback inhibition on DAHP synthase, increasing total pathway throughput.

Implications for Drug Development & Metabolic Engineering

By pinpointing the exact flux control coefficients at the 5-DHS node, pharmaceutical researchers can rationally design plant cell factories. Instead of relying on trial-and-error genetic modifications, INST-MFA provides a deterministic, data-driven foundation to upregulate the specific enzymes required to funnel carbon into high-value aromatic alkaloids and phenolic antioxidants. Mastering the 5-DHS branch point is the key to unlocking scalable, plant-based biomanufacturing.

References

• Source: PMC (National Institutes of Health)
• Source: ResearchGate (Proceedings of the National Academy of Sciences)
• Structure of Arabidopsis Dehydroquinate Dehydratase-Shikimate Dehydrogenase and Implications for Metabolic Channeling in the Shikimate Pathway Source: Biochemistry - ACS Publications URL
• Information on EC 1.1.1.25 - shikimate dehydrogenase (NADP+)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Information on EC 1.1.1.25 - shikimate dehydrogenase (NADP+) - BRENDA Enzyme Database [brenda-enzymes.org]
• 3. Metabolic flux analysis of secondary metabolism in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Crystal Structure and Enzyme Kinetics of 5-Dehydroshikimate Dehydratase: A Comprehensive Technical Guide

Executive Summary

5-Dehydroshikimate dehydratase—systematically recognized in modern literature as 3-dehydroshikimate dehydratase (DHS dehydratase, EC 4.2.1.118)—is a pivotal metalloenzyme that catalyzes the dehydration of 3-dehydroshikimate (DHS) to 3,4-dihydroxybenzoate (protocatechuate or 3,4-DHBA)[1]. This reaction represents a critical branch point from the common shikimate pathway. For drug development professionals and metabolic engineers, understanding the structural biology and kinetic parameters of this enzyme is essential for two primary reasons: it is a virulence factor in pathogens like Bacillus anthracis (facilitating the synthesis of the stealth siderophore petrobactin)[1], and it is a highly sought-after biocatalyst for the industrial production of cis,cis-muconic acid and other value-added platform chemicals[2].

This whitepaper provides an in-depth, field-proven analysis of the crystal structure, catalytic mechanism, and enzyme kinetics of DHS dehydratase. Furthermore, it details self-validating experimental protocols designed to ensure rigorous reproducibility in structural and functional characterization.

Metabolic Pathway and Biological Significance

DHS dehydratase operates at the intersection of anabolic and catabolic aromatic pathways. In soil-dwelling bacteria and fungi, it is often part of the quinate/shikimate degradation pathway (encoded by genes such as quiC1 or qsuB)[3]. In pathogenic Bacillus species, the enzyme (encoded by asbF) is strictly biosynthetic, generating the 3,4-DHBA precursor required for petrobactin, a siderophore that evades the host immune protein lipocalin-2[1].

Metabolic branch point of DHS dehydratase in the biosynthesis of muconic acid.

Structural Biology of DHS Dehydratase

The high-resolution crystal structures of several DHS dehydratases have been elucidated, revealing a highly conserved overall topology despite varying oligomeric states across species.

Overall Fold and Architecture

The structure of the AsbF enzyme from Bacillus anthracis (PDB ID: 3DX5) was resolved to 2.12 Å[4]. The monomer adopts a classic (β/α)8-barrel (TIM barrel) configuration[1]. The N-terminus is partially buried at the bottom of the barrel, while the C-terminus is exposed to the solvent channel. Although the asymmetric unit often contains a single monomer, interaction surface analysis (e.g., via PISA) indicates that AsbF functions natively as a dimer, excluding approximately 2,460 Ų of surface area at the interface[1].

Active Site and Metal Coordination

DHS dehydratase is a strictly metal-dependent enzyme. In the AsbF crystal structure, a divalent metal ion (typically Mn²⁺ or Co²⁺) is localized in the center of the TIM barrel. The metal is coordinated in a highly specific geometry by the carboxylic acid side chains of Glu142, Asp172, and Glu253, along with the deprotonated imine of His198[1]. The substrate (DHS) or product (3,4-DHBA) directly coordinates the metal via its 3-hydroxy group, with typical metal-ligand distances ranging from 2.08 to 2.38 Å[1].

Table 1: Crystallographic Data of Key DHS Dehydratases

Organism	Protein	PDB ID	Resolution (Å)	Oligomeric State	Metal Cofactor	Reference
Bacillus anthracis	AsbF	3DX5	2.12	Dimer	Mn²⁺	[4]
Pseudomonas putida	QuiC1	5HMQ	2.37	Monomer/Dimer	Co²⁺ / Mn²⁺	[3]
Acinetobacter pittii	ApAroZ	8WM1	N/A	Tetramer	Mn²⁺	[5]

Enzyme Kinetics and Catalytic Mechanism

Kinetic Parameters

The kinetic behavior of DHS dehydratase varies significantly depending on its biological role. Catabolic enzymes (like QuiC1 and QsuB) generally exhibit higher turnover rates ( kcat​ ) to rapidly process carbon sources, whereas anabolic enzymes (like AsbF) possess lower KM​ values, reflecting a higher affinity necessary to pull intermediates away from the primary shikimate pathway[2].

Table 2: Kinetic Properties of Characterized DHS Dehydratases

Enzyme Source	Gene	KM​ (µM)	kcat​ ( s−1 )	Catalytic Efficiency ( M−1s−1 )	Reference
Bacillus anthracis	asbF	125	3.6	2.88 × 10⁴	[2]
Pseudomonas putida	quiC1	331	163.6	4.94 × 10⁵	[6]
Corynebacterium glutamicum	qsuB	~500	~15	~3.00 × 10⁴	[3]

Mechanistic Insights

Guided by the crystal structure and site-directed mutagenesis (e.g., the K200R mutant of AsbF), the catalytic mechanism is proposed to proceed via an enolate intermediate [1]. Unlike structurally similar dehydroquinate dehydratases, DHS dehydratase does not form a covalent Schiff base (imine) intermediate. Instead, the active site metal acts as a Lewis acid to stabilize the enolate transition state, facilitating the elimination of water and the formation of the aromatic ring of 3,4-DHBA[1].

Self-Validating Experimental Protocols

To ensure rigorous reproducibility, the following protocols are designed as self-validating systems. Causality is explicitly stated to justify the methodological choices.

Experimental workflow for DHS dehydratase purification and characterization.

Protocol A: Recombinant Expression and Purification

• Transformation & Growth: Transform E. coli BL21(DE3) with a pET-vector harboring the target gene (e.g., asbF) with a cleavable N-terminal His-tag. Grow in LB medium at 37°C to an OD₆₀₀ of 0.6.

• Induction: Induce with 0.5 mM IPTG and immediately shift the temperature to 18°C for 16 hours.

  • Causality: Lowering the temperature slows the translation rate, preventing the aggregation of the complex TIM-barrel fold into insoluble inclusion bodies.

• Purification: Lyse cells in 50 mM Tris-HCl (pH 8.0), 300 mM NaCl. Purify via Ni-NTA Immobilized Metal Affinity Chromatography (IMAC).

• Tag Cleavage: Incubate the eluate with TEV protease overnight during dialysis.

  • Causality: Highly flexible affinity tags disrupt the formation of ordered crystal lattices. Removal is mandatory for high-resolution crystallography.

• Polishing: Pass the cleaved protein through a Superdex 200 Size Exclusion Chromatography (SEC) column.

• Validation Checkpoint: Perform Dynamic Light Scattering (DLS) on the SEC peak. The system is validated if the Polydispersity Index (PdI) is < 0.15, confirming a monodisperse sample suitable for crystallization.

Protocol B: Steady-State Kinetic Assay

• Metal Stripping: Incubate the purified enzyme with 1 mM EDTA on ice for 1 hour, followed by rapid buffer exchange using a desalting column[3].

  • Causality: Recombinant enzymes often co-purify with a heterogeneous mixture of trace metals from the E. coli cytosol. Stripping ensures a zero-background baseline.

• Reconstitution: Pre-incubate the apo-enzyme (20–50 nM) with 10 mM MnCl₂ or CoCl₂ in 100 mM Tris-HCl (pH 7.5)[3].

• Assay Execution: Initiate the reaction by adding DHS at varying concentrations (0.05 to 5 mM). Monitor the reaction continuously at 20°C using a UV-Vis spectrophotometer at 290 nm.

  • Causality: 290 nm specifically tracks the formation of the conjugated aromatic ring of the product, 3,4-DHBA ( ϵ290​=3.89×103M−1cm−1 )[3].

• Validation Checkpoint: Run a parallel reaction using the apo-enzyme (no metal added). The system is validated if the apo-enzyme shows zero change in absorbance at 290 nm, confirming that the observed kinetics are strictly dependent on the reconstituted metal cofactor.

Protocol C: Crystallization and X-Ray Diffraction

• Drop Setup: Utilize the sitting or hanging drop vapor diffusion method at 20°C. Mix 1 µL of protein (10 mg/mL) with 1 µL of reservoir solution (0.1 M Tris pH 8.5, 3.2 M NaCl)[4].

  • Causality: The extremely high ionic strength (3.2 M NaCl) acts as a precipitant by heavily competing for water molecules, gently driving the highly soluble dehydratase into a supersaturated state.

• Cryoprotection: Transfer mature crystals into a drop of reservoir solution supplemented with 20% (v/v) glycerol for 30 seconds before flash-freezing in liquid nitrogen.

  • Causality: Glycerol prevents the formation of crystalline ice during flash-freezing, which would otherwise produce diffraction rings that obscure the protein's diffraction spots.

• Validation Checkpoint: Expose the crystal to a home-source X-ray or synchrotron beamline. The crystallization protocol is validated if initial diffraction images yield sharp, distinct spots extending to at least 3.0 Å resolution with an acceptable mosaicity (< 1.0°).

Sources

• 1. pnas.org [pnas.org]
• 2. mdpi.com [mdpi.com]
• 3. Characterization of the Corynebacterium glutamicum dehydroshikimate dehydratase QsuB and its potential for microbial production of protocatechuic acid | PLOS One [journals.plos.org]
• 4. rcsb.org [rcsb.org]
• 5. rcsb.org [rcsb.org]
• 6. uniprot.org [uniprot.org]

Engineering Corynebacterium glutamicum for 5-Dehydroshikimic Acid Accumulation: A Technical Guide

Executive Summary

5-Dehydroshikimic acid (DHS) is a highly versatile hydroaromatic intermediate within the shikimate pathway. It serves as a vital biosynthetic precursor for a myriad of high-value chemicals, including muconic acid, protocatechuic acid (PCA), vanillin, and various pseudoaromatic dicarboxylic acids. While Escherichia coli has traditionally been used for shikimate pathway engineering, Corynebacterium glutamicum has emerged as a superior chassis[1]. As an endotoxin-free, generally recognized as safe (GRAS) industrial workhorse, C. glutamicum possesses an innate tolerance to toxic aromatic compounds and a robust metabolic network primed for high-density fermentation.

This guide provides an in-depth, mechanistic framework for metabolically engineering C. glutamicum to accumulate DHS, detailing the causality behind genetic interventions and providing self-validating experimental protocols.

Mechanistic Overview of the DHS Node

In wild-type C. glutamicum, DHS is a transient intermediate. Its intracellular pool is tightly regulated by a balance of anabolic synthesis and downstream catabolic/anabolic drains:

• Synthesis : DHS is synthesized from 3-dehydroquinate (DHQ) via the action of 3-dehydroquinate dehydratase (DHQD, encoded by aroD or CgDHQD). C. glutamicum possesses a Type II DHQD, which forms a homododecamer and is critical for maintaining forward carbon flux[2].

• Anabolic Drain : The primary forward reaction in the shikimate pathway is the NADPH-dependent reduction of DHS to shikimic acid, catalyzed by shikimate dehydrogenase (encoded by aroE). A secondary enzyme, QsuD, also exhibits shikimate dehydrogenase activity[3].

• Catabolic Drain : Uniquely, C. glutamicum possesses a quinate/shikimate utilization pathway. The enzyme QsuB (3-dehydroshikimate dehydratase) actively shunts DHS away from the central pathway, dehydrating it into protocatechuic acid (PCA)[4].

Rational Metabolic Engineering Strategy

To transition C. glutamicum from a natural amino acid producer to a dedicated DHS cell factory, a multi-tiered engineering approach is required. The causality behind these genetic interventions is detailed below.

Table 1: Genetic Modifications for DHS Accumulation

Target Gene	Action	Metabolic Rationale
aroE	Deletion ( Δ )	Severs the primary anabolic conversion of DHS to shikimic acid.
qsuD	Deletion ( Δ )	Eliminates secondary shikimate dehydrogenase activity, preventing residual leakage to shikimate[3].
qsuB	Deletion ( Δ )	Blocks the catabolic shunt that converts DHS into protocatechuic acid (PCA), a critical bottleneck for DHS pooling[5].
aroG ^f	Overexpression	Feedback-resistant DAHP synthase forces carbon condensation from PEP and E4P into the pathway.
aroB / aroD	Overexpression	Amplifies the intermediate flux from DAHP to DHQ, and DHQ to DHS.
tkt / tal	Overexpression	Rewires the Pentose Phosphate Pathway to increase the intracellular pool of Erythrose-4-phosphate (E4P).

Pathway Visualization

Engineered shikimate pathway in C. glutamicum for targeted DHS accumulation.

Experimental Methodologies: Self-Validating Protocols

To ensure reproducibility and genetic stability, plasmid-based overexpression must be combined with markerless chromosomal integration/deletion.

Protocol 3.1: Markerless Gene Deletion (The pK19mobsacB System)

This self-validating system ensures that no antibiotic resistance markers are left in the production strain, preventing metabolic burden.

• Vector Construction : Clone ~500 bp homologous flanking regions (upstream and downstream) of the target gene (e.g., qsuB) into the suicide vector pK19mobsacB.

• First Recombination (Integration) : Transform C. glutamicum via electroporation. Plate on Brain Heart Infusion (BHI) agar containing 25 μg/mL kanamycin. Only cells where the plasmid has integrated into the chromosome via single crossover will survive.

• Second Recombination (Excision) : Grow kanamycin-resistant integrants overnight in BHI broth without antibiotics to allow for the second crossover event.

• Counter-Selection : Plate the culture on BHI agar supplemented with 10% (w/v) sucrose. The sacB gene product converts sucrose into a toxic polymer (levan). Only cells that have excised the plasmid (yielding either wild-type or the desired deletion mutant) will survive.

• Validation : Screen sucrose-resistant colonies via colony PCR using primers flanking the deletion site to confirm the truncated amplicon size.

Protocol 3.2: Fed-Batch Fermentation Workflow

• Seed Culture : Inoculate a single colony into 50 mL of BHI medium in a 500 mL baffled flask. Incubate at 30°C, 200 rpm for 12 hours.

• Main Culture : Transfer the seed culture (to an initial OD 600​ of 1.0) into a 5 L bioreactor containing 2 L of defined CGXII medium supplemented with 40 g/L glucose.

• Parameter Control : Maintain temperature at 30°C. Control pH at 7.0 using automated addition of 25% (v/v) NH₄OH (which also serves as a nitrogen source). Maintain dissolved oxygen (DO) above 30% by cascading the agitation rate (400–1000 rpm) and aeration (1–3 vvm).

• Feeding Strategy : Once the initial glucose is depleted (indicated by a sudden spike in DO), initiate a continuous feed of a concentrated glucose solution (500 g/L) to maintain residual glucose between 5–10 g/L.

Protocol 3.3: Analytical Quantification (HPLC)

• Sample Prep : Centrifuge 1 mL of fermentation broth at 12,000 × g for 5 minutes. Filter the supernatant through a 0.22 μm PTFE syringe filter.

• Chromatography : Inject 10 μL into an HPLC system equipped with an Aminex HPX-87H column (Bio-Rad).

• Conditions : Use 5 mM H₂SO₄ as the mobile phase at a flow rate of 0.6 mL/min. Maintain the column temperature at 50°C.

• Detection : Quantify DHS using a Diode Array Detector (DAD) at 234 nm. Compare peak areas against a standard curve generated from highly purified DHS standards.

Workflow Visualization

Four-phase experimental workflow for strain construction and validation.

Quantitative Data & Expected Outcomes

By systematically eliminating the downstream drains (aroE, qsuD, qsuB) and pushing upstream flux, the engineered C. glutamicum strain shifts from zero baseline accumulation to high-titer DHS production. The table below summarizes the causal impact of each genetic intervention on the final fermentation metrics.

Table 2: Representative Fermentation Metrics for Engineered Strains

Strain Genotype	DHS Titer (g/L)	Yield (g/g glucose)	Byproduct Profile
Wild-Type	0.00	0.00	Aromatic Amino Acids
Δ aroE Δ qsuD	~1.20	0.03	High PCA accumulation
Δ aroE Δ qsuD Δ qsuB	~8.50	0.15	Trace Shikimate
Δ aroE/qsuD/qsuB + pEKEx2-aroG^f-aroB-aroD	>25.00	>0.25	Minimal

Conclusion

The targeted accumulation of 5-dehydroshikimic acid in C. glutamicum requires a precise understanding of both the anabolic shikimate pathway and the species-specific quinate/shikimate utilization network. By systematically severing the aroE/qsuD and qsuB nodes, researchers can effectively trap carbon at the DHS stage, providing a powerful platform for the downstream biosynthesis of high-value aromatic compounds.

References

• Kallscheuer, N., & Marienhagen, J. (2018). Corynebacterium glutamicum as platform for the production of hydroxybenzoic acids. Microbial Cell Factories, 17(1), 70.
• Kogure, T., et al. (2016). Shikimate Metabolic Pathway Engineering in Corynebacterium glutamicum. Metabolic Engineering, 38, 204-216.
• Lee, J. Y., et al. (2023). Structural and Biochemical Analysis of 3-Dehydroquinate Dehydratase from Corynebacterium glutamicum. Journal of Microbiology and Biotechnology, 33(12), 1-10.
• Ptitsyn, L. R., et al. (2020). Characterization of the Corynebacterium glutamicum dehydroshikimate dehydratase QsuB and its potential for microbial production of protocatechuic acid. PLoS One, 15(8), e0237681.
• Stepanova, V., et al. (2022). Synthesis of 3,4-Dihydroxybenzoic Acid in E. coli and C. glutamicum Using Dehydroshikimate Dehydratase of Different Types. Microorganisms, 10(7), 1368.

Sources

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• 3. Shikimate Metabolic Pathway Engineering in Corynebacterium glutamicum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Characterization of the Corynebacterium glutamicum dehydroshikimate dehydratase QsuB and its potential for microbial production of protocatechuic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of 3,4-Dihydroxybenzoic Acid in E. coli and C. glutamicum Using Dehydroshikimate Dehydratase of Different Types [mdpi.com]

Isolation and Identification of 5-Dehydroshikimic Acid in Natural Extracts: A Comprehensive Technical Guide

Executive Summary

5-Dehydroshikimic acid (recognized in modern IUPAC nomenclature as 3-dehydroshikimic acid or 3-DHS) is a critical carbocyclic intermediate in the shikimate metabolic pathway, serving as the immediate precursor to shikimic acid[1]. Its isolation and quantification from complex natural matrices—such as Illicium verum (star anise) or microbial fermentation broths—are paramount for metabolic engineering and drug development, particularly in the synthesis of antiviral agents[2]. As a Senior Application Scientist, I have structured this whitepaper to move beyond basic protocols, establishing a causality-driven, self-validating framework for the extraction, chromatographic separation, and spectrometric identification of 5-dehydroshikimic acid.

Mechanistic Context: The Shikimate Pathway

The shikimate pathway bridges primary carbohydrate metabolism and secondary aromatic amino acid biosynthesis[1]. 5-Dehydroshikimic acid is synthesized via the dehydration of 3-dehydroquinate by the enzyme 3-dehydroquinate dehydratase, and is subsequently reduced to shikimic acid by shikimate dehydrogenase[3]. Understanding this enzymatic cascade is crucial for targeted extraction: 5-DHS is highly susceptible to spontaneous oxidation or enzymatic conversion if the biological matrix is not rapidly stabilized and quenched upon harvesting[4].

Biosynthetic progression of the shikimate pathway highlighting 5-dehydroshikimate.

Strategic Extraction Protocols for Complex Natural Matrices

Extracting highly polar organic acids from complex biological matrices requires precise manipulation of the solvent environment. 5-Dehydroshikimic acid possesses a carboxylic acid functional group. If extraction is performed under neutral or alkaline conditions, the molecule deprotonates. This ionized state increases its water solubility to a point where it becomes nearly impossible to partition away from co-extracted polar interferents (such as endogenous sugars and glycosides) during downstream cleanup[5].

Causality-Driven Experimental Choice: We employ Microwave-Assisted Extraction (MWAE) using highly acidified water (pH 2.0). The microwave energy rapidly disrupts plant or microbial cell walls, ensuring high mass transfer. Concurrently, the low pH ensures the carboxylic acid moiety of 5-DHS remains fully protonated (non-ionized). This minimizes thermal degradation and drastically improves retention during subsequent reversed-phase chromatographic separation[5].

Step-by-Step MWAE Protocol:

• Sample Preparation: Lyophilize and mill the natural matrix to a uniform particle size of 355–600 μm to maximize the surface-area-to-volume ratio[6].

• Solvent Addition: Suspend 100 mg of the milled sample in 5 mL of distilled water, strictly acidified to pH 2.0 using phosphoric acid[7].

• Microwave Irradiation: Subject the suspension to microwave irradiation at 100 W for exactly 10 seconds[7]. Causality Note: This ultra-short duration prevents the thermal degradation of heat-labile intermediates while fully releasing intracellular contents.

• Enzymatic Quenching: Rapidly cool the extract in an ice bath to quench any residual dehydrogenase activity that might consume 5-DHS. Centrifuge at 10,000 × g for 10 minutes.

• Filtration: Pass the supernatant through a 0.22 μm PTFE membrane filter prior to chromatographic injection to protect the analytical column from particulate fouling[7].

Self-validating extraction and identification workflow for 5-dehydroshikimic acid.

Analytical Workflows: Chromatographic & Spectrometric Identification

Reversed-Phase HPLC-UV Analysis

Because 5-dehydroshikimic acid is highly polar, standard reversed-phase high-performance liquid chromatography (RP-HPLC) requires an acidic mobile phase. At pH 3.0 or lower, over 95% of the molecule is in its non-ionized state, allowing it to interact effectively with the hydrophobic stationary phase (e.g., C18 column) rather than eluting in the void volume[5]. UV detection is optimally monitored between 211 nm and 234 nm, corresponding to the absorbance of the α,β-unsaturated carbonyl system of the cyclohexenone ring[8].

LC-MS/MS Structural Elucidation

Mass spectrometry provides definitive structural confirmation. 5-Dehydroshikimic acid (Chemical Formula: C7H8O5, exact mass 172.037) is analyzed using Electrospray Ionization in negative mode (ESI-). ESI- readily removes the acidic proton to yield a strong precursor ion [M-H]- at m/z 171.03[9]. During MS2 fragmentation via Collision-Induced Dissociation (CID), the m/z 171 precursor yields characteristic product ions at m/z 109.04, 108.04, 91.03, and 81.04. These fragments represent sequential, predictable losses of water and carbon dioxide from the cyclohexenone core[9].

NMR Structural Confirmation

For absolute stereochemical confirmation from preparative-scale extracts, Nuclear Magnetic Resonance (NMR) is employed. Purified fractions are dissolved in DMSO-d6[4]. The 1H NMR spectrum reveals the distinct vinylic proton of the cyclohexene ring and the downfield shift associated with the ketone at the C-3/C-5 position, definitively distinguishing it from its downstream counterpart, shikimic acid[10].

Data Presentation: Quantitative Analytical Parameters

The following table synthesizes the optimal parameters for the identification of 5-dehydroshikimic acid across orthogonal platforms.

Analytical Modality	Parameter / Target	Optimal Condition / Result	Causality / Rationale
RP-HPLC	Mobile Phase	0.1% Formic Acid in Water / Acetonitrile	Acidic pH suppresses ionization, preventing column voiding and peak tailing[5].
RP-HPLC	UV Wavelength	211 nm - 234 nm	Captures the strong absorbance of the α,β-unsaturated ketone[8].
LC-MS/MS	Ionization Mode	ESI Negative	Carboxylic acids efficiently lose a proton to form stable [M-H]- ions[7].
LC-MS/MS	Precursor Ion	m/z 171.03	Corresponds to the exact mass of [M-H]- for C7H8O5[9].
LC-MS/MS	Major Product Ions	m/z 109.04, 91.03, 81.04	Confirms core structure via characteristic neutral losses (H2O, CO2)[9].
NMR (1H)	Solvent	DMSO-d6	Provides excellent solubility and resolves exchangeable hydroxyl protons[4].

Self-Validating Quality Control in DHS Analysis

A robust analytical protocol must be a self-validating system. To ensure the absolute integrity of the 5-dehydroshikimic acid identification, two internal controls must be established:

• Orthogonal Confirmation: A chromatographic peak identified by HPLC-UV at 234 nm cannot be trusted in isolation due to matrix co-elution. It must be cross-referenced with the exact mass (m/z 171.03) and the specific MS/MS fragmentation pattern of a synthetic reference standard[8].

• Spike Recovery for Matrix Effects: Matrix ion suppression in LC-MS/MS is a known issue for natural extracts. Spiking the crude extract with a known concentration of synthetic 5-DHS prior to extraction should yield a recovery rate of >90%. This validates that the extraction pH and microwave parameters successfully released the analyte without inducing thermal or acidic degradation[5].

Sources

• 1. The shikimate pathway: gateway to metabolic diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Shikimic acid: review of its analytical, isolation, and purification techniques from plant and microbial sources - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. scispace.com [scispace.com]
• 6. jmpcr.samipubco.com [jmpcr.samipubco.com]
• 7. scielo.br [scielo.br]
• 8. researchgate.net [researchgate.net]
• 9. 3-Dehydroshikimate | C7H8O5 | CID 439774 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. rsc.org [rsc.org]

Protocols & Analytical Methods

Application Note: HPLC-UV Method Development for 5-Dehydroshikimic Acid (5-DHS) Quantification

Introduction & Biological Context

5-Dehydroshikimic acid (5-DHS) is a pivotal hydroaromatic intermediate within the shikimate pathway. It serves as the immediate precursor to shikimic acid and acts as a critical metabolic branch point for the biosynthesis of aromatic amino acids, gallic acid, and protocatechuic acid. In modern metabolic engineering, microbial cell factories—such as Corynebacterium glutamicum and Escherichia coli—are frequently engineered to accumulate 5-DHS in high titers for downstream pharmaceutical and chemical valorization[1].

Accurate, reproducible quantification of 5-DHS in complex fermentation broths is essential for evaluating strain performance and optimizing bioprocesses. This guide details a robust, self-validating High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) methodology specifically engineered for 5-DHS.

Biosynthetic pathway highlighting 5-dehydroshikimic acid as a central metabolic intermediate.

Mechanistic Rationale & Causality

As an analytical scientist, developing a method requires exploiting the specific physicochemical properties of the target analyte. For 5-DHS, two primary properties dictate our chromatographic and detection strategies:

1. UV Chromophore Selectivity (λ = 235 nm): Unlike saturated organic acids that require low-wavelength UV detection (e.g., 210 nm) and are highly susceptible to solvent and matrix interference, 5-DHS possesses an α,β-unsaturated ketone within its cyclohexene ring. This conjugated system facilitates a strong π→π∗ electronic transition, shifting its absorption maximum to 235 nm[2]. By setting the detector to 235 nm, we inherently filter out background noise from non-conjugated matrix components (like sugars and simple aliphatic acids) commonly found in fermentation broths.

2. Ion Suppression for Reversed-Phase Retention: 5-DHS contains a carboxylic acid moiety (pKa ~3.3). At a neutral pH, it exists primarily in its ionized (polar) form, which leads to poor retention, co-elution with the void volume, and severe peak tailing on non-polar C18 stationary phases. To counteract this, we utilize 0.025 N H₂SO₄ as the aqueous mobile phase[3]. This specific concentration suppresses the eluent pH well below the pKa of 5-DHS. This ion suppression mechanism protonates the carboxylate group, neutralizing the molecule and significantly increasing its hydrophobic interaction with the C18 alkyl chains, ensuring robust retention and sharp peak symmetry.

Experimental Protocols & Quantitative Parameters

Chromatographic Conditions

The following parameters are optimized for a standard C18 column architecture, balancing resolution with throughput.

Parameter	Specification	Rationale
Column	Zorbax Eclipse XDB-C18 (3.0 × 150 mm, 3.5 μm)	Provides high theoretical plates; suitable for polar organic acids[3].
Mobile Phase A	0.025 N H₂SO₄ in Milli-Q Water	Suppresses analyte ionization (pH < 2.5) for C18 retention[3].
Mobile Phase B	Methanol (90% v/v)	Organic modifier to elute strongly bound matrix impurities.
Flow Rate	0.25 mL/min	Optimizes mass transfer within the 3.0 mm internal diameter column.
Column Temperature	30 °C	Reduces mobile phase viscosity and stabilizes retention times.
Detection	UV Diode Array Detector (DAD) @ 235 nm	Targets the specific π→π∗ transition of 5-DHS[2].
Injection Volume	5 μL	Prevents volume overload on the narrow-bore column.

Gradient Elution Profile

A gradient is essential to elute the highly polar 5-DHS early while flushing out hydrophobic fermentation byproducts (e.g., aromatic amino acids or lipids) later in the run.

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve Type
0.0	80	20	Initial hold for polar analyte retention
7.0	65	35	Linear ramp to elute 5-DHS
9.0	65	35	Isocratic hold to ensure baseline resolution
10.0	50	50	Column wash ramp
12.0	50	50	Column wash hold
13.0	80	20	Re-equilibration ramp
18.0	80	20	Re-equilibration hold

Self-Validating Analytical Workflow

A method is only as reliable as its internal quality control. This protocol is designed as a self-validating system , meaning every analytical sequence proves its own accuracy through integrated System Suitability Testing (SST) and Spike-Recovery steps.

Step-by-step analytical workflow for the quantification of 5-DHS from fermentation matrices.

Step 1: Matrix Preparation & Spike-Recovery (Self-Validation)

• Harvest: Extract 1.0 mL of microbial fermentation broth.

• Quench & Deproteinize: Add 1.0 mL of ice-cold absolute ethanol (final concentration ~50% v/v) to instantly halt enzymatic activity and precipitate cellular proteins[3].

• Centrifugation: Spin at 15,000 × g for 10 minutes at 4 °C.

• Filtration: Pass the supernatant through a 0.22 μm PTFE syringe filter into an HPLC vial.

• Self-Validation Step: Prepare a parallel "Spiked" sample by adding a known concentration of pure 5-DHS standard to the raw broth prior to extraction. The recovery must fall between 95–105% to validate that the matrix is not suppressing the extraction or detection.

Step 2: System Suitability Testing (SST)

Before running unknown samples, inject a mid-level 5-DHS standard (e.g., 1.0 mM) five consecutive times. The system is only validated for use if it meets the following criteria:

SST Parameter	Acceptance Criteria	Implication of Failure
Retention Time RSD	< 1.0%	Pump malfunction or inadequate column equilibration.
Peak Area RSD	< 2.0%	Autosampler inconsistency or air bubbles in the syringe.
Tailing Factor ( Tf​ )	0.9 – 1.5	Column degradation or secondary silanol interactions.
Theoretical Plates ( N )	> 3000	Loss of column efficiency; void volume channeling.

Step 3: Acquisition & Bracketing

Run the samples using the gradient profile. To ensure the detector response does not drift over time, utilize a bracketing technique : inject a known calibration standard every 10 samples. If the bracketed standard deviates by more than 3% from its expected value, the intervening samples must be re-analyzed.

Troubleshooting & Mechanistic Insights

• Symptom: Severe Peak Tailing of 5-DHS.

  • Causality: As a polar organic acid, 5-DHS is highly sensitive to unendcapped silanol groups on the silica support of the C18 column. If the pH of the mobile phase drifts upward, the analyte partially ionizes and interacts via ion-exchange with these silanols.

  • Resolution: Verify the pH of Mobile Phase A is strictly < 2.5. If tailing persists, the column's endcapping may be degraded; replace the column.

• Symptom: Retention Time Drift (Eluting Earlier).

  • Causality: Highly aqueous, low-pH mobile phases can cause "phase collapse" (dewetting) in standard C18 columns, where the hydrophobic alkyl chains fold flat against the silica, drastically reducing the active surface area.

  • Resolution: Ensure the initial gradient condition contains at least 2% to 5% organic modifier (our method uses 20% Methanol, which prevents phase collapse). Alternatively, use an AQ-type C18 column designed for highly aqueous conditions.

References

1.[2] Title: Shikimic acid: review of its analytical, isolation, and purification techniques from plant and microbial sources Source: nih.gov URL:

2.[3] Title: Comparative Analysis of Catabolic and Anabolic Dehydroshikimate Dehydratases for 3,4-DHBA Production in Escherichia coli Source: mdpi.com URL:

3.[1] Title: US3546072A - Preparation of 5-dehydro-shikimic acid by fermentation Source: google.com URL:

Sources

• 1. US3546072A - Preparation of 5-dehydro-shikimic acid by fermentation - Google Patents [patents.google.com]
• 2. Shikimic acid: review of its analytical, isolation, and purification techniques from plant and microbial sources - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Application Note: Biocatalytic Synthesis of Gallic Acid from 5-Dehydroshikimic Acid

Target Audience: Researchers, Bioprocess Scientists, and Drug Development Professionals Document Type: Advanced Methodological Guide & Protocol

Executive Summary & Mechanistic Background

Gallic acid (3,4,5-trihydroxybenzoic acid) is a high-value phenolic compound utilized extensively in the pharmaceutical industry as an antioxidant, anti-inflammatory agent, and a core structural precursor for hydrolyzable tannins and trimethoprim synthesis[1]. While traditionally extracted from botanical sources (e.g., gallnuts), the biocatalytic synthesis of gallic acid offers a highly scalable, sustainable, and strictly controlled alternative[2].

The direct metabolic precursor to gallic acid is 5-dehydroshikimic acid . (Nomenclature Note: In historical literature, this molecule is designated as 5-dehydroshikimic acid[3]. Under modern IUPAC numbering conventions, it is universally referred to as 3-dehydroshikimic acid (3-DHS). Both names refer to the identical chemical entity, and this guide uses them interchangeably based on the cited context[1].)

Mechanistically, the synthesis is driven by the enzyme Shikimate Dehydrogenase (SDH, EC 1.1.1.25) . In the classical shikimate pathway, SDH catalyzes the reversible, NADPH-dependent reduction of 5-DHS to shikimic acid[4]. However, specific SDH variants—such as Escherichia coli AroE, Juglans regia (walnut) SDH, and Vitis vinifera VvSDH3—possess the catalytic plasticity to drive the NADP⁺-dependent oxidation of 5-DHS directly into gallic acid[5],[1].

Pathway Visualization

Fig 1. Shikimate pathway branching at 5-DHS toward gallic acid synthesis.

Experimental Design & Rationale (E-E-A-T)

To achieve high-yield in vitro biocatalysis, the experimental design must account for thermodynamic barriers and product stability.

• Cofactor Regeneration (Causality): The oxidation of 5-DHS to gallic acid consumes equimolar amounts of NADP⁺, converting it to NADPH[1]. To prevent product inhibition and drive the equilibrium forward, a cofactor regeneration system is mandatory. We employ an NADPH Oxidase (NOX) coupled with Catalase. NOX oxidizes NADPH back to NADP⁺, while Catalase rapidly neutralizes the resulting H₂O₂. Without Catalase, H₂O₂ would oxidatively cleave the pyrogallol moiety of the newly synthesized gallic acid.

• pH Control (Causality): The reaction is strictly buffered at pH 7.5. While SDH oxidation kinetics peak near pH 8.0, gallic acid is highly susceptible to base-catalyzed auto-oxidation[2]. pH 7.5 provides the optimal thermodynamic compromise between enzyme velocity and product stability.

• Self-Validating Architecture: The protocol incorporates integrated In-Process Controls (IPCs) via HPLC-UV, alongside mandatory negative controls (enzyme-free) to baseline spontaneous 5-DHS aromatization.

Workflow Visualization

Fig 2. Self-validating biocatalytic workflow with in-process controls (IPC).

Materials & Reagents

• Substrate: 5-Dehydroshikimic acid (≥95% purity).

• Enzymes:

  • Purified recombinant Shikimate Dehydrogenase (e.g., E. coli AroE or J. regia SDH)[1].

  • NADPH Oxidase (NOX) (from Lactobacillus sanfranciscensis or equivalent).

  • Catalase (Bovine liver, ≥10,000 U/mg).

• Cofactor: NADP⁺ sodium salt.

• Buffer: 100 mM Potassium Phosphate buffer, pH 7.5.

• Analytical: HPLC-grade Acetonitrile, Trifluoroacetic acid (TFA), Gallic acid reference standard.

• Extraction: Ethyl acetate (EtOAc).

Step-by-Step Protocols

Protocol A: Biocatalytic Reaction Setup

This protocol is designed for a 100 mL batch reaction, scalable to bioreactor volumes.

• Buffer Preparation: Prepare 100 mL of 100 mM Potassium Phosphate buffer. Adjust strictly to pH 7.5 using 1M KOH or H₃PO₄.

• Substrate Solubilization: Dissolve 5-DHS to a final concentration of 10 mM (approx. 1.72 g/L) in the buffer. Critical step: Monitor pH after addition, as the acidic nature of 5-DHS will lower the pH. Re-adjust to 7.5.

• Cofactor Addition: Add NADP⁺ to a catalytic final concentration of 0.5 mM. (The NOX system will recycle this 20 times to achieve full conversion).

• Regeneration System Priming: Add NADPH Oxidase (5 U/mL) and Catalase (500 U/mL) to the vessel.

• Reaction Initiation: Add purified SDH (10 U/mL) to initiate the reaction.

• Incubation: Incubate the reaction at 30°C under gentle orbital shaking (150 rpm). Ensure adequate aeration, as molecular oxygen is the terminal electron acceptor for the NOX regeneration system.

Protocol B: System Suitability & Self-Validation (IPC)

To ensure the protocol is self-validating, execute the following controls.

• Negative Control: Run a parallel 1 mL reaction omitting SDH. This validates that any gallic acid detected in the main reactor is enzymatically derived, not a product of spontaneous auto-oxidation.

• Time-Course Sampling: Extract 100 µL aliquots at 0, 2, 4, 8, and 24 hours.

• Quenching: Quench the 100 µL aliquot by adding 100 µL of ice-cold Methanol containing 0.1% TFA. Centrifuge at 12,000 × g for 5 minutes to pellet precipitated proteins.

• HPLC Analysis: Inject the supernatant into an HPLC-UV system (See Table 1 for parameters). Track the depletion of the 5-DHS peak and the stoichiometric appearance of the gallic acid peak at 280 nm.

Protocol C: Downstream Processing & Purification

• Termination: Once HPLC confirms >90% conversion of 5-DHS, terminate the reaction by adjusting the pH to 2.5 using concentrated H₂SO₄. Rationale: Acidification fully protonates gallic acid, driving it into its uncharged state, which is essential for organic solvent partitioning[2].

• Protein Removal: Centrifuge the acidified broth at 10,000 × g for 15 minutes to remove denatured enzymes.

• Solvent Extraction: Extract the aqueous supernatant three times with equal volumes of Ethyl Acetate (3 × 100 mL). Rationale: Gallic acid has a high partition coefficient in EtOAc, while unreacted 5-DHS and NADP⁺ remain in the aqueous phase.

• Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, and evaporate under reduced pressure to yield crude gallic acid powder.

Data Presentation & Expected Results

To assist in assay validation, Table 1 outlines the standardized chromatographic method for reaction monitoring, and Table 2 provides benchmark kinetic parameters for SDH variants derived from literature[5],[1].

Table 1: HPLC Gradient for Reaction Monitoring (Column: C18 Reverse Phase, 4.6 × 150 mm, 5 µm; Detection: UV 280 nm)

Time (min)	% Mobile Phase A (0.1% TFA in H₂O)	% Mobile Phase B (Acetonitrile)	Flow Rate (mL/min)
0.0	95	5	1.0
10.0	70	30	1.0
12.0	10	90	1.0
15.0	95	5	1.0

Expected Retention Times: 5-DHS (~4.2 min), Gallic Acid (~8.5 min).

Table 2: Representative Kinetic Parameters of SDH Variants for 5-DHS Oxidation (Note: Values are illustrative benchmarks adapted from comparative literature for assay validation).

Enzyme Source	Substrate	kcat (s⁻¹)	Km (mM)	Catalytic Efficiency (kcat/Km)
E. coli (AroE)	5-DHS	1.2	0.45	2.66
J. regia (Walnut SDH)	5-DHS	3.5	0.20	17.50
V. vinifera (VvSDH3)	5-DHS	2.8	0.35	8.00

Interpretation: Plant-derived SDHs (like J. regia) typically exhibit higher catalytic efficiency for the oxidative branch toward gallic acid compared to bacterial variants, making them superior candidates for industrial scale-up[1].

References

• Mechanism of gallic acid biosynthesis in bacteria (Escherichia coli) and walnut (Juglans regia). PubMed Central (PMC).[Link]

• Two shikimate dehydrogenases, VvSDH3 and VvSDH4, are involved in gallic acid biosynthesis in grapevine. Oxford Academic.[Link]

• Synthesis of Gallic Acid and Pyrogallol from Glucose: Replacing Natural Product Isolation with Microbial Catalysis. Journal of the American Chemical Society / US Patent References.[Link]

• Phenol biosynthesis in higher plants. Gallic acid. PubMed Central (PMC).[Link]

• The DHQ-dehydroshikimate-SDH-shikimate-NADP(H) Complex: Insights into Metabolite Transfer in the Shikimate Pathway. ACS Publications.[Link]

Sources

• 1. Mechanism of gallic acid biosynthesis in bacteria (Escherichia coli) and walnut (Juglans regia) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. Phenol biosynthesis in higher plants. Gallic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. academic.oup.com [academic.oup.com]

Scale-up bioreactor fermentation techniques for 5-dehydroshikimic acid

Application Note: Scale-Up Bioreactor Fermentation of 5-Dehydroshikimic Acid (5-DHS) Using Engineered Escherichia coli

Document Type: Technical Protocol & Application Guide Target Audience: Bioprocess Engineers, Metabolic Scientists, and Drug Development Professionals

Executive Summary

5-Dehydroshikimic acid (5-DHS) is a highly valuable hydroaromatic intermediate in the shikimate pathway, serving as a critical precursor for the synthesis of antioxidants (e.g., gallic acid, pyrogallol), muconic acid, and active pharmaceutical ingredients like oseltamivir. Transitioning 5-DHS production from shake-flask proof-of-concept to pilot-scale bioreactors requires precise control over carbon flux, aeration, and physicochemical parameters. This application note details a robust, self-validating fed-batch fermentation protocol using engineered Escherichia coli, focusing on the causality behind process parameters to maximize titer and yield while preventing product degradation.

Mechanistic Rationale & Pathway Engineering

To achieve high-titer 5-DHS accumulation, the native E. coli shikimate pathway must be genetically rewired. The standard approach involves the deletion of the aroE gene (shikimate dehydrogenase), which natively reduces 5-DHS to shikimic acid[1]. By severing this node, 5-DHS acts as a terminal sink.

However, genetic engineering alone is insufficient without bioprocess optimization. Two critical physicochemical causalities dictate the success of this fermentation:

• pH-Dependent Product Stability: 5-DHS is highly unstable under alkaline conditions. At pH > 8.0, 5-DHS spontaneously enolizes and oxidizes into gallic acid (GA)[2]. Therefore, maintaining a strict pH of 7.0 is not merely for optimal cell growth, but is a mandatory chemical stabilization strategy to prevent the spontaneous degradation of the target metabolite.

• Carbon Repression via Overflow Metabolism: Excess glucose in the bioreactor triggers the Crabtree-like effect in E. coli, leading to the accumulation of acetate. Acetate lowers the intracellular pH, uncouples the transmembrane proton gradient, and halts growth[3]. A DO-stat (Dissolved Oxygen-stat) feeding strategy is employed to keep glucose at limiting concentrations, forcing the cells to efficiently route carbon into the shikimate pathway rather than fermentative byproducts.

Fig 1. Engineered shikimate pathway in E. coli for 5-DHS accumulation via aroE deletion.

Bioreactor Setup & Process Parameters

To prevent feedback inhibition of the DAHP synthase by aromatic amino acids present in complex media (like yeast extract), a defined minimal medium must be used[3].

Table 1: Defined Fermentation Medium (Modified Riesenberg) & Feed Composition

Component	Batch Medium (Initial 2L)	Feed Solution (Per Liter)	Purpose / Causality
Glucose	20 g/L	600 g/L	Primary carbon source. Kept low initially to prevent acetate overflow.
KH₂PO₄	13.3 g/L	-	Buffering agent and primary phosphorus source.
(NH₄)₂HPO₄	4.0 g/L	-	Nitrogen source for biomass accumulation.
MgSO₄·7H₂O	1.2 g/L	15 g/L	Cofactor for kinases in glycolysis.
Trace Metals	2.0 mL/L	10 mL/L	Essential for metalloenzymes (e.g., Fe, Mn, Zn, Cu, Co).
Antibiotic	50 mg/L Kanamycin	50 mg/L Kanamycin	Plasmid maintenance (if using plasmid-based overexpression)[1].

Table 2: 5L Bioreactor Operating Parameters

Parameter	Setpoint	Control Strategy
Temperature	37 °C	PID control via heating jacket/cooling finger.
pH	7.0 ± 0.05	Cascade control using 25% (v/v) NH₄OH and 2M H₂SO₄.
Dissolved Oxygen (DO)	20% - 30%	Cascade control: Agitation (300–1000 rpm) → Aeration (1–3 vvm).
Overpressure	0.2 bar	Prevents contamination and increases oxygen solubility.

Step-by-Step Fed-Batch Fermentation Protocol

Phase 1: Seed Train Preparation

Self-Validation Check: A healthy seed culture is the foundation of a successful run. The seed must be transferred during the mid-exponential phase to prevent lag-phase induction in the bioreactor.

• Inoculate a single colony of the engineered E. coli into 5 mL of LB medium containing appropriate antibiotics. Incubate at 37 °C, 250 rpm for 8–10 hours.

• Transfer the 5 mL culture into a 1 L baffled shake flask containing 100 mL of defined batch medium. Incubate at 37 °C, 250 rpm.

• Monitor OD₆₀₀. When the OD₆₀₀ reaches 3.0–4.0 (typically 10–12 hours), the seed is ready for inoculation[1].

Phase 2: Batch Phase (0 to ~12 Hours)

• Sterilize 1.8 L of the defined batch medium in a 5 L bioreactor. Calibrate the pH probe (using standard buffers 4.0 and 7.0) and the DO probe (0% with N₂, 100% with air at maximum agitation).

• Inoculate the bioreactor with 200 mL of the seed culture (10% v/v inoculum).

• Allow the cells to consume the initial 20 g/L of glucose. The DO will steadily drop as biomass increases. The cascade control will automatically increase agitation and aeration to maintain DO at 30%.

• Trigger Point: A sudden, sharp spike in DO (from 30% to >60%) indicates complete depletion of the initial glucose. This marks the end of the batch phase.

Phase 3: DO-Stat Fed-Batch Production Phase (~12 to 60 Hours)

The DO-stat feeding strategy uses the dissolved oxygen spike as a direct, real-time indicator of carbon starvation.

• Initiate the automated glucose feed pump linked to the DO controller.

• Logic Loop: When DO > 30% (indicating glucose depletion), the pump turns on, delivering a pulse of the 600 g/L glucose feed. As cells metabolize the new glucose, oxygen consumption resumes, dropping the DO < 30%, which turns the pump off.

• Maintain this cycle to keep residual glucose concentrations strictly between 0.5 and 2.0 g/L.

Fig 2. DO-stat fed-batch control logic for preventing acetate overflow and maximizing 5-DHS yield.

Analytical Methods & Self-Validation Systems

To ensure the bioreactor's automated systems are functioning correctly, a self-validating In-Process Control (IPC) schedule must be executed. Relying solely on online probes can lead to catastrophic batch failure if a probe drifts.

Table 3: In-Process Quality Control (IPC) Schedule

Timepoint	Parameter	Analytical Method	Expected Result / Corrective Action
Every 4 hrs	OD₆₀₀	Spectrophotometry	Steady exponential increase. If plateauing prematurely, check nitrogen source.
Every 4 hrs	Residual Glucose	Offline Biochemistry Analyzer	0.5 – 2.0 g/L. If > 5.0 g/L, DO-stat is overfeeding; manually reduce pump gain.
Every 8 hrs	Acetate	HPLC (Aminex HPX-87H)	< 1.0 g/L. If > 2.0 g/L, decrease glucose feed rate to prevent toxicity.
Every 12 hrs	5-DHS Titer	HPLC (C18 Column)	Linear accumulation. Expected final titer: ~80-90 g/L[1].

HPLC Quantification of 5-DHS:

• Sample Prep: Withdraw 1 mL of fermentation broth. Centrifuge at 12,000 × g for 5 minutes to pellet cells. Filter the supernatant through a 0.22 µm PTFE syringe filter.

• Chromatography: Inject 10 µL onto a reverse-phase C18 column (e.g., Zorbax SB-C18).

• Mobile Phase: 0.1% Phosphoric acid in water (Solvent A) and Acetonitrile (Solvent B) using an isocratic flow of 95% A / 5% B at 0.8 mL/min.

• Detection: UV absorbance at 234 nm (optimal for the enone chromophore of 5-DHS)[4].

References

• Source: PMC (National Institutes of Health)
• Title: Cofactor Self-Sufficient Whole-Cell Biocatalysts for the Relay-Race Synthesis of Shikimic Acid Source: MDPI URL
• Title: Metabolic engineering of Escherichia coli for L-tryptophan production Source: ResearchGate URL
• Source: PMC (National Institutes of Health)

Sources

• 1. Cofactor Self-Sufficient Whole-Cell Biocatalysts for the Relay-Race Synthesis of Shikimic Acid [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Shikimic acid: review of its analytical, isolation, and purification techniques from plant and microbial sources - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Carbon Flow Bottlenecks in 5-Dehydroshikimic Acid (DHS) Biosynthesis

Welcome to the DHS Biosynthesis Support Center. This guide is designed for researchers and drug development professionals engineering microbial cell factories (primarily Escherichia coli) to overproduce 5-dehydroshikimic acid (DHS). Below, you will find targeted troubleshooting guides, self-validating experimental protocols, and pathway engineering strategies to maximize carbon flux.

Part 1: Troubleshooting Guide & FAQs

Q1: My DHS titer is plateauing at low levels despite overexpressing the core shikimate pathway genes (aroB, aroD). What is limiting my carbon flux? A1: The primary bottleneck in wild-type strains is the scarcity of the two upstream precursors: phosphoenolpyruvate (PEP) and erythrose-4-phosphate (E4P)[1]. In E. coli, glucose uptake is mediated by the phosphotransferase system (PTS), which obligatorily consumes one mole of PEP to phosphorylate every mole of internalized glucose.

• The Solution: You must inactivate the PTS system by deleting ptsG and replace it with a PEP-independent glucose transporter, such as galactose permease (galP), coupled with glucokinase (glk)[2]. This redirects PEP away from glucose transport and preserves it for the shikimate pathway. To address the E4P bottleneck, overexpress transketolase (tktA) and transaldolase (talB) to pull carbon flux through the pentose phosphate pathway (PPP) toward E4P[3].

Q2: I've engineered the precursor supply (PEP and E4P), but carbon is still not flowing efficiently into the pathway. How do I bypass the first committed step? A2: The condensation of PEP and E4P into 3-deoxy-D-arabino-heptulosonate-7-phosphate (DAHP) is tightly regulated by feedback inhibition. The three DAHP synthase isozymes (aroG, aroF, aroH) are allosterically inhibited by phenylalanine, tyrosine, and tryptophan, respectively[4].

• The Solution: You must express a feedback-resistant mutant of DAHP synthase. The most effective and widely adopted strategy is introducing an aroG^{fbr} mutant (e.g., D146N or S180F mutations). This desensitizes the enzyme to L-phenylalanine, severing the native regulatory loop and allowing continuous, unregulated carbon flow into the pathway[2].

Q3: My strain is accumulating high levels of shikimate and quinate instead of my target, DHS. How do I lock the flux at DHS? A3: DHS is a transient intermediate. If downstream enzymes remain active, DHS will be rapidly consumed. Shikimate accumulation indicates that shikimate dehydrogenase (aroE) is actively reducing DHS to shikimate[1]. Quinate accumulation occurs when dehydroquinate (DHQ) is reduced by quinate dehydrogenase (ydiB)[2].

• The Solution: You must create a targeted double knockout of aroE and ydiB. Deleting aroE physically severs the pathway, causing DHS to pool as a terminal product. Critical Note: An aroE null mutant is strictly auxotrophic for aromatic amino acids. You must supplement the fermentation medium with Phe, Tyr, Trp, and aromatic vitamins to sustain cell viability[2].

Part 2: System Architecture & Pathway Visualization

The following diagram illustrates the engineered metabolic logic required to force carbon flux toward DHS, highlighting the necessary knockouts and overexpressions.

Engineered shikimate pathway for DHS accumulation, highlighting bottlenecks and knockouts.

Part 3: Standard Operating Procedures (SOPs)

Protocol 1: Arresting Downstream Flux via aroE Deletion

To accumulate DHS, the conversion of DHS to shikimate must be blocked. This protocol utilizes lambda Red recombineering to delete aroE. This is a self-validating system : because the deletion creates an auxotroph, survival on specific media directly confirms the genotype.

Step-by-Step Methodology:

• Cassette Preparation: Amplify a kanamycin-resistance (KanR) cassette flanked by FLP recognition target (FRT) sites. Design the primers to include 50 bp homology arms identical to the upstream and downstream regions of the aroE gene.

• Electroporation: Grow the E. coli host harboring the pKD46 plasmid (expressing lambda Red recombinase) at 30°C. Induce with 10 mM L-arabinose at OD600 = 0.4. Prepare electrocompetent cells and electroporate 100-500 ng of the purified cassette.

• Auxotrophic Recovery (Causality Check): Recover the cells in SOC medium supplemented with aromatic amino acids (50 mg/L each of L-Phe, L-Tyr, L-Trp) and aromatic vitamins (p-aminobenzoate, p-hydroxybenzoate, 2,3-dihydroxybenzoate)[2]. Why? Deleting aroE blocks chorismate synthesis; without exogenous supplementation, true knockouts will die, resulting in false negatives.

• Selection: Plate on LB agar containing Kanamycin (50 µg/mL) and the aromatic supplements. Incubate at 37°C overnight (this also cures the temperature-sensitive pKD46 plasmid).

• Phenotypic Validation: Replica-plate the resulting colonies onto two M9 minimal media plates: one with aromatic supplements and one without.

  • Self-Validation: True ΔaroE knockouts will exhibit a binary phenotype—robust growth on the supplemented plate and zero growth on the unsupplemented plate.

Step-by-step workflow for aroE knockout using lambda Red recombination.

Part 4: Quantitative Benchmarks for Strain Evaluation

Use the following table to benchmark your strain's performance based on the genetic modifications applied.

Genetic Modification	Target Gene / Action	Rationale & Metabolic Causality	Expected Precursor Impact	Expected DHS Titer
Wild-type	None	Baseline cellular metabolism; carbon flows to biomass.	Low PEP, Low E4P	< 0.5 g/L
Pathway Severing	ΔaroE	Blocks conversion of DHS to shikimate, forcing DHS pooling.	No change	2.0 - 5.0 g/L
Byproduct Deletion	ΔaroE, ΔydiB	Prevents carbon leakage from DHQ into the quinate sink.	No change	5.0 - 8.0 g/L
Feedback Resistance	ΔaroE, ΔydiB, +aroG^{fbr}	Desensitizes DAHP synthase, unblocking the first committed step.	Rapid depletion of PEP/E4P	15.0 - 25.0 g/L
Precursor Boosting	Above + ΔptsG, +galP, +tktA	Replaces PEP-consuming PTS; pulls PPP flux to E4P.	High PEP, High E4P	> 40.0 g/L

Sources

• 1. Frontiers | Cell Factory Design and Culture Process Optimization for Dehydroshikimate Biosynthesis in Escherichia coli [frontiersin.org]
• 2. Multiple Metabolic Engineering Strategies to Improve Shikimate Titer in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Frontiers | Metabolic Engineering of the Shikimate Pathway for Production of Aromatics and Derived Compounds—Present and Future Strain Construction Strategies [frontiersin.org]

Technical Support Center: Optimizing Fed-Batch Fermentation for 5-Dehydroshikimic Acid Accumulation

Welcome to the Bioprocess Technical Support Center. This guide is designed for researchers, bioprocess engineers, and drug development professionals working on the microbial overproduction of 5-dehydroshikimic acid (DHS)—a critical hydroaromatic intermediate used in the synthesis of pharmaceuticals, gallic acid, and vanillin[1].

(Note: In modern IUPAC nomenclature, 5-dehydroshikimic acid is structurally synonymous with 3-dehydroshikimic acid. This guide uses 5-dehydroshikimic acid to align with specific legacy pharmaceutical conventions).

Part 1: Interactive Troubleshooting & FAQs

Q1: Why is my 5-dehydroshikimic acid titer plateauing early despite confirming the aroE knockout? Causality & Solution: DHS accumulation is fundamentally limited by upstream carbon flux and allosteric bottlenecks. While knocking out aroE (shikimate dehydrogenase) successfully blocks the primary conversion of DHS to shikimic acid[2], the pathway starves if the precursors—phosphoenolpyruvate (PEP) and erythrose-4-phosphate (E4P)—are depleted. Furthermore, wild-type DAHP synthase (aroG) is heavily feedback-inhibited by trace aromatic amino acids in the medium. Actionable Fix: You must overexpress a feedback-resistant DAHP synthase mutant (aroG^fbr). To resolve precursor limitations, co-overexpress transketolase (tktA) to pull carbon from the pentose phosphate pathway into E4P, and PEP synthase (ppsA) to recycle pyruvate back into PEP[2].

Q2: I am detecting significant amounts of quinic acid and shikimic acid in my ΔaroE strain's broth. How is this possible? Causality & Solution: Even with a confirmed aroE deletion, E. coli possesses a secondary, promiscuous quinate/shikimate dehydrogenase encoded by the ydiB gene[3]. Under the high-titer conditions of fed-batch fermentation, ydiB utilizes excess NAD(P)H to reduce your target DHS into both quinic acid and shikimic acid byproducts[1]. Actionable Fix: Engineer a double knockout (ΔaroE ΔydiB) to completely seal the metabolic leak and ensure high-purity DHS accumulation.

Q3: My fed-batch fermentation crashes after 24 hours with a sharp pH drop and stopped growth. What's wrong? Causality & Solution: This is a classic symptom of "overflow metabolism." When your continuous glucose feed rate exceeds the bioreactor's maximum oxygen transfer rate (OTR) or the cellular TCA cycle capacity, E. coli shunts excess carbon into acetate. Acetate accumulation uncouples the cellular proton motive force, leading to a lethal drop in intracellular pH and halted biosynthesis. Actionable Fix: Transition from a constant-feed strategy to a DO-stat feeding strategy, where glucose is only pulsed into the reactor when a spike in Dissolved Oxygen (DO) confirms the previous carbon has been fully metabolized.

Part 2: Self-Validating Experimental Protocol

DO-Stat Fed-Batch Fermentation for DHS Production

This protocol ensures high-titer DHS accumulation while preventing overflow metabolism. Every critical phase includes a self-validating checkpoint to guarantee system integrity.

Step 1: Seed Train & Inoculum Preparation

• Inoculate a single colony of your engineered E. coli (ΔaroE ΔydiB, aroG^fbr, tktA, ppsA) into 50 mL of LB medium containing appropriate antibiotics.

• Incubate at 37 °C, 250 rpm for 10–12 hours.

• Validation Checkpoint: Measure OD₆₀₀. Do not proceed unless OD₆₀₀ is between 2.0 and 3.0. This ensures the culture is in the mid-to-late exponential growth phase, preventing prolonged lag phases in the bioreactor.

Step 2: Bioreactor Setup and Batch Phase

• Prepare a 5 L bioreactor with 2 L of defined minimal medium (M9 supplemented with trace elements) and an initial glucose concentration of 20 g/L.

• Calibrate the pH probe to 7.0 and the DO probe to 100% (at 1 vvm air, 400 rpm) and 0% (sparging N₂).

• Inoculate the bioreactor with 10% (v/v) of the seed culture.

• Maintain pH at 7.0 using 28% (v/v) NH₄OH. Cascade DO to 30% by automatically adjusting agitation (400–1000 rpm).

• Validation Checkpoint: Monitor the DO trend continuously. The batch phase is strictly complete only when the DO rapidly spikes from 30% to >80%. This physiological signal validates that the initial 20 g/L of glucose is entirely exhausted.

Step 3: Fed-Batch Phase (DO-Stat Control)

• Connect a feed solution containing 600 g/L glucose and 20 g/L MgSO₄.

• Program the bioreactor control software to initiate a feed pulse (e.g., 5 mL) whenever the DO rises above 40%.

• Validation Checkpoint: Sample the broth every 4 hours. Run a rapid offline assay for acetate. If acetate exceeds 1.0 g/L, manually reduce the DO-stat pulse volume by 15%. This self-correction restores the balance between glycolysis and the TCA cycle.

Step 4: Product Recovery and Analytics

• Harvest the broth at 48–60 hours post-inoculation. Centrifuge at 10,000 × g for 15 minutes to remove biomass.

• Filter the supernatant through a 0.22 µm membrane.

• Quantify DHS via HPLC using a strong anion-exchange column or a C18 column with a UV detector set to 234 nm[4].

Part 3: Data Presentation

Table 1: Key Genetic Modifications for DHS Accumulation

Target Gene	Action	Metabolic Rationale
aroE	Knockout	Prevents primary reduction of DHS to shikimic acid[2].
ydiB	Knockout	Eliminates secondary quinate/shikimate dehydrogenase activity, halting quinic acid byproduct formation[3].
aroG^fbr	Overexpression	Relieves allosteric feedback inhibition from aromatic amino acids, maximizing DAHP synthesis[5].
tktA	Overexpression	Increases the erythrose-4-phosphate (E4P) pool by redirecting flux through the pentose phosphate pathway[2].
ppsA	Overexpression	Recycles pyruvate to phosphoenolpyruvate (PEP), ensuring stoichiometric balance with E4P[2].

Table 2: Standardized Bioreactor Operating Parameters

Parameter	Setpoint	Control Strategy / Rationale
Temperature	37 °C	Optimal thermodynamic setpoint for E. coli growth and heterologous enzyme kinetics.
pH	7.0 ± 0.1	Controlled via automatic addition of 28% (v/v) NH₄OH, which doubles as a continuous nitrogen feed.
Dissolved Oxygen	30%	Cascaded to agitation (400–1000 rpm) and aeration (1–2 vvm) to prevent anaerobic overflow metabolism.
Glucose Feed	DO-stat	Feed triggered when DO spikes >40% (indicating carbon depletion), maintaining glucose at limiting concentrations.

Part 4: Pathway Visualization

Fig 1. Engineered shikimate pathway for 5-dehydroshikimic acid accumulation in E. coli.

Part 5: References

• [4] Title : Comparative Analysis of Catabolic and Anabolic Dehydroshikimate Dehydratases for 3,4-DHBA Production in Escherichia coli Source : mdpi.com URL :

• [5] Title : Synthesis of Gallic Acid and Pyrogallol from Glucose: Replacing Natural Product Isolation with Microbial Catalysis Source : researchgate.net URL :

• [1] Title : Synthesis of Gallic Acid: Cu 2+ -Mediated Oxidation of 3-Dehydroshikimic Acid Source : researchgate.net URL :

• [3] Title : The Shikimate Dehydrogenase Family: Functional Diversity Within A Conserved Structural And Mechanistic Framework Source : researchgate.net URL :

• [2] Title : Metabolic Engineering of a Novel Muconic Acid Biosynthesis Pathway via 4-Hydroxybenzoic Acid in Escherichia coli Source : asm.org URL :

Sources

• 1. researchgate.net [researchgate.net]
• 2. journals.asm.org [journals.asm.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Resolving peak tailing and co-elution in 5-dehydroshikimic acid chromatography

Welcome to the Analytical Support Portal for 5-dehydroshikimic acid (5-DHS) chromatography. 5-DHS is a critical, highly polar alicyclic intermediate in the shikimate pathway. Due to its extreme polarity, low pKa, and structural similarity to other pathway metabolites, researchers frequently encounter severe peak tailing and co-elution during High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) analyses.

This guide provides mechanistically grounded troubleshooting strategies, self-validating protocols, and quantitative parameters to ensure robust, reproducible separations.

Mechanistic Overview: The Shikimate Pathway Challenge

To resolve chromatographic anomalies, we must first understand the biosynthetic origin of the analytes. 5-DHS is synthesized from 3-dehydroquinic acid and subsequently reduced to shikimic acid. Because these molecules share an alicyclic ring with multiple hydroxyl and carboxyl groups, their physicochemical properties are nearly identical, making baseline resolution a significant analytical challenge.

Biosynthetic pathway of 5-DHS highlighting structurally similar co-elution risks.

Troubleshooting Guide: Peak Tailing & Co-Elution

Q: Why does 5-dehydroshikimic acid exhibit severe peak tailing on standard C18 columns?

A: 5-DHS is a highly polar organic acid with a low pKa (approximately 2.8 to 3.2) 1. At typical unbuffered mobile phase pH levels (pH 5–6), the carboxylic acid group is fully ionized. These anions undergo secondary ion-exchange interactions with unreacted, positively charged residual silanol groups on the silica support of standard C18 columns. This dual-retention mechanism (hydrophobic + ionic) disrupts the Gaussian elution profile, resulting in an asymmetrical, tailing peak.

Q: How can I mechanistically resolve this peak tailing?

A: The most effective strategy is ion suppression . By lowering the mobile phase pH to at least 1.5 units below the pKa of 5-DHS (e.g., pH 1.5–2.0), the molecule becomes fully protonated and electrically neutral. This eliminates secondary silanol interactions. We recommend using 0.1% phosphoric acid (for UV detection) 2 or 0.1% formic acid (for MS applications) 3 as mobile phase modifiers. Additionally, utilizing an end-capped or polar-embedded column (e.g., C18-AQ) prevents the stationary phase from collapsing under the highly aqueous conditions required to retain this polar analyte.

Q: Why does 5-DHS frequently co-elute with quinic acid and shikimic acid?

A: These compounds are sequential intermediates in the same biosynthetic pathway. Because they share a highly functionalized alicyclic ring structure with multiple hydroxyl groups, their partition coefficients (LogP ~ -1.4 to -1.8) and polarities are nearly identical. In reversed-phase (RP-HPLC), they exhibit minimal hydrophobic retention, causing them to elute rapidly and simultaneously near the void volume 4.

Q: What is the most robust chromatographic solution to separate these co-eluting intermediates?

A: If restricted to RP-HPLC, employ a shallow aqueous gradient on a high-density, polar-endcapped column (e.g., T3 or Aqua phases) that resists dewetting in 100% aqueous environments. However, for absolute resolution, switching to Hydrophilic Interaction Liquid Chromatography (HILIC) or weak anion-exchange chromatography is superior. HILIC leverages the extreme polarity of 5-DHS for retention, while anion-exchange separates the intermediates based on subtle differences in their charge densities. If co-elution persists, LC-MS/MS using specific Multiple Reaction Monitoring (MRM) transitions is required to mass-resolve the analytes 3.

Decision tree for resolving 5-DHS peak tailing and co-elution anomalies.

Quantitative Data Summaries

To aid in method development, the following tables summarize the critical physicochemical properties and mass spectrometry parameters required to separate 5-DHS from its primary co-eluting analogs.

Table 1: Physicochemical Properties Affecting Chromatography

Compound	Approx. pKa	LogP	Primary Analytical Challenge
5-Dehydroshikimic Acid	2.8 - 3.2	-1.5	High polarity, strong acidity, rapid elution
Shikimic Acid	4.0	-1.4	Co-elution, lack of strong UV chromophore
Quinic Acid	3.4	-1.8	Extreme polarity, co-elution

Table 2: Recommended LC-MS/MS MRM Transitions (Negative ESI Mode)

Analyte	Precursor Ion [M-H]⁻ (m/z)	Primary Product Ion (m/z)	Secondary Product Ion (m/z)
5-Dehydroshikimic Acid	171.0	127.0	109.0
Shikimic Acid	173.0	111.0	93.0
Quinic Acid	191.0	127.0	85.0

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Do not proceed with sample analysis if the System Suitability Test (SST) fails.

Protocol A: HPLC-UV Method for 5-DHS Quantitation

Use this protocol for high-concentration samples where MS is unavailable.

• Column Selection: Install an AQ-C18 or polar-embedded column (e.g., Waters Atlantis T3, 250 x 4.6 mm, 5 µm). Standard C18 columns will fail due to phase collapse.

• Mobile Phase Preparation: Prepare 0.1% v/v phosphoric acid in highly purified LC-grade water. Verify the pH is approximately 2.1 to ensure complete ion suppression of 5-DHS.

• Chromatographic Setup: Program an isocratic elution at 1.0 mL/min for 15 minutes. Maintain column temperature at 30°C.

• Detection: Set the UV/Vis or Diode Array Detector (DAD) to 210 nm.

• System Suitability Validation (CRITICAL): Inject a mixed standard of 5-DHS and Shikimic Acid.

  • Validation Criteria: The tailing factor (Tf) for 5-DHS must be ≤ 1.5 . The resolution (Rs) between 5-DHS and Shikimic Acid must be ≥ 2.0 . If these criteria are not met, re-prepare the mobile phase or replace the column.

Protocol B: LC-MS/MS Method for Complex Matrices

Use this protocol to eliminate co-elution issues in crude biological extracts.

• Column Selection: Install a Zwitterionic HILIC column (e.g., SeQuant ZIC-HILIC, 150 x 2.1 mm, 3 µm).

• Mobile Phase Preparation:

  • Phase A: 10 mM Ammonium Acetate in Water, adjusted to pH 4.5 with acetic acid.

  • Phase B: 100% Acetonitrile.

• Gradient Setup: Start at 90% B (highly organic for HILIC retention). Linearly decrease to 50% B over 10 minutes at a flow rate of 0.3 mL/min.

• MS Configuration: Operate the mass spectrometer in Electrospray Ionization (ESI) negative mode. Input the MRM transitions detailed in Table 2 .

• System Suitability Validation (CRITICAL): Inject the Lower Limit of Quantification (LLOQ) standard.

  • Validation Criteria: Verify the signal-to-noise (S/N) ratio is > 10 and mass accuracy is within ± 5 ppm .

Frequently Asked Questions (FAQs)

Q: Can I use methanol instead of acetonitrile in the HILIC LC-MS method? A: It is not recommended. In HILIC, acetonitrile acts as the weak solvent, promoting the formation of the water-enriched layer on the stationary phase. Methanol is too polar and will disrupt this layer, leading to a complete loss of retention for 5-DHS.

Q: My 5-DHS peak is splitting. Is this a co-elution issue? A: Not necessarily. Peak splitting for highly polar acids often indicates column overloading or a mismatch between the sample diluent and the mobile phase. Ensure your sample is dissolved in the starting mobile phase (e.g., highly aqueous for RP-HPLC, or highly organic for HILIC) to prevent injection solvent effects.

Q: Why does 5-DHS have such a weak UV signal? A: 5-DHS lacks an extended conjugated pi-electron system (it contains only one endocyclic double bond and a ketone). Therefore, it does not absorb strongly above 220 nm. Detection must be performed at low wavelengths (210 nm), which unfortunately makes the method highly susceptible to baseline drift and matrix interference.

References

• Shikimic acid: review of its analytical, isolation, and purification techniques from plant and microbial sources - National Institutes of Health (NIH) URL:[Link]

• Evaluation of Spectrophotometric and HPLC Methods for Shikimic Acid Determination in Plants - American Chemical Society (ACS) URL: [Link]

• Targeted metabolomics on the shikimate and aromatic amino acid biosynthetic pathways - Purdue University e-Pubs URL: [Link]

• 3-Dehydroshikimic acid (YMDB00390) - Yeast Metabolome Database (YMDB) URL:[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. docs.lib.purdue.edu [docs.lib.purdue.edu]
• 4. Shikimic acid: review of its analytical, isolation, and purification techniques from plant and microbial sources - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

5-Dehydroshikimic Acid vs. Shikimic Acid: A Comparative Guide to Platform Chemicals in Industrial Biotechnology

The shikimate pathway is a fundamental metabolic route in bacteria, fungi, and plants, primarily responsible for the biosynthesis of aromatic amino acids. In industrial biotechnology, this pathway has been extensively rewired to overproduce two highly valuable cyclic intermediates: 5-dehydroshikimic acid (DHS) and shikimic acid (SA) . While they are separated by a single enzymatic reduction step, their utility as platform chemicals diverges significantly. SA is the gold-standard chiral precursor for antiviral pharmaceuticals, whereas DHS serves as a versatile hub for synthesizing bulk bioplastics and aromatic fine chemicals.

This guide provides an objective, in-depth comparison of their metabolic engineering strategies, performance metrics, and the self-validating experimental protocols required to produce them.

Mechanistic Divergence in the Shikimate Pathway

The biosynthesis of both compounds begins with the condensation of phosphoenolpyruvate (PEP) and erythrose-4-phosphate (E4P) to form 3-deoxy-D-arabino-heptulosonate-7-phosphate (DAHP). Through a series of cyclization and dehydration steps, 3-dehydroquinate (DHQ) is converted to DHS by DHQ dehydratase (aroD).

The critical metabolic divergence occurs here:

• DHS Accumulation: DHS is naturally reduced to SA by shikimate dehydrogenase (aroE). Deleting the aroE gene abolishes this conversion, causing a massive intracellular pooling of DHS[1].

• SA Accumulation: SA is subsequently phosphorylated by shikimate kinases I and II (aroK and aroL). Deleting aroK and aroL, while simultaneously overexpressing aroE, forces the carbon flux to pool at SA[2].

Fig 1. The Shikimate Pathway: Divergence points for DHS and SA accumulation via targeted knockouts.

5-Dehydroshikimic Acid (DHS): The Versatile Precursor

DHS is highly valued for its ability to be dehydrated into protocatechuic acid (PCA) via the introduction of a heterologous 3-dehydroshikimate dehydratase (aroZ). PCA is a gateway molecule. It can be decarboxylated to catechol and subsequently cleaved to form cis,cis-muconic acid—a direct precursor to adipic acid and terephthalic acid used in nylon and PET plastics () [1][3].

Causality in Engineering: To maximize DHS yields, researchers not only knock out aroE but also overexpress transketolase (tktA) and PEP synthase (ppsA). Why? Because the stoichiometric condensation of PEP and E4P is heavily limited by E4P availability. Overexpressing tktA pulls carbon from the pentose phosphate pathway to increase E4P, while ppsA recycles pyruvate back to PEP, ensuring the upstream precursor pool remains saturated ()[2][2].

Shikimic Acid (SA): The Pharmaceutical Anchor

SA is famously known as the highly decorated chiral starting material for oseltamivir phosphate (Tamiflu), a potent neuraminidase inhibitor () [3][4]. Unlike DHS, SA possesses a complex chiral cyclohexane ring, making it exceptionally difficult and expensive to synthesize chemically, cementing its reliance on microbial fermentation or plant extraction[5].

Causality in Engineering: Accumulating SA requires the deletion of aroK and aroL[2]. However, because SA is a downstream metabolite, its accumulation is subject to severe feedback inhibition. The first enzyme of the pathway, DAHP synthase (specifically the aroG isoenzyme), is feedback-inhibited by phenylalanine. To bypass this, a feedback-resistant mutant (aroGfbr) must be expressed. This self-validating genetic modification ensures that even when aromatic amino acids are supplemented to support the growth of the auxotrophic engineered strain, the carbon flux into the shikimate pathway remains uninhibited () [4][1].

Quantitative Performance Comparison

Feature	5-Dehydroshikimic Acid (DHS)	Shikimic Acid (SA)
Molecular Formula	C7H8O5	C7H10O5
Key Downstream Products	Muconic acid, Adipic acid, Gallic acid, Vanillin	Oseltamivir (Tamiflu), Aromatic amino acids
Primary Knockout Target	aroE (Shikimate dehydrogenase)	aroK, aroL (Shikimate kinases)
Key Overexpression Targets	tktA, ppsA, aroGfbr	aroE, tktA, aroGfbr
Industrial Bottleneck	E4P availability, PEP depletion	Feedback inhibition by aromatic amino acids
Typical Fermentation Yield	~40-60 g/L (Optimized E. coli)	~80-90 g/L (Optimized E. coli)

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity, the construction and validation of these microbial cell factories must follow strict, self-validating protocols.

Fig 2. Self-validating experimental workflow for strain engineering and metabolite quantification.

Protocol 1: Strain Construction & Auxotrophic Validation

• Gene Deletion: Use CRISPR/Cas9 or lambda Red recombination to delete aroE (for DHS) or aroK/aroL (for SA) in E. coli BW25113.

• Self-Validating Auxotrophy Screen: Plate the transformants on M9 minimal media with and without aromatic amino acid supplementation (L-Phe, L-Tyr, L-Trp, and vitamins).

  • Causality: A successful knockout completely severs the shikimate pathway. If the strain grows on the unsupplemented plate, the knockout failed or alternative bypass pathways are active. The strict requirement for exogenous supplementation self-validates the genetic bottleneck, ensuring 100% of the carbon flux pools at the target node.

• Plasmid Transformation: Introduce a high-copy plasmid harboring tktA and aroGfbr under a tightly regulated IPTG-inducible promoter to prevent metabolic burden during the initial biomass accumulation phase.

Protocol 2: Fed-Batch Fermentation & HPLC Quantification

• Seed Culture: Inoculate the validated strain in LB media supplemented with appropriate antibiotics and aromatic amino acids. Grow to an OD600 of 2.0.

• Bioreactor Inoculation: Transfer to a 5L bioreactor containing modified M9 media. Maintain pH at 7.0 using ammonium hydroxide.

  • Causality: Ammonium hydroxide serves a dual purpose: it neutralizes the severe pH drops caused by organic acid accumulation (DHS/SA) and provides a continuous nitrogen source for biomass generation.

• Fed-Batch Strategy: Initiate a concentrated glucose feed (500 g/L) when the initial glucose drops below 2 g/L.

  • Causality: Maintaining low residual glucose prevents "overflow metabolism," where E. coli shunts excess carbon into acetate rather than the shikimate pathway. Acetate accumulation drastically reduces PEP availability and lowers product titers.

• HPLC Analysis: Sample every 6 hours. Centrifuge to remove biomass. Analyze the supernatant using an Aminex HPX-87H column with 5 mM H2SO4 as the mobile phase at 0.6 mL/min.

  • Causality: The acidic mobile phase (5 mM H2SO4) ensures that DHS and SA remain fully protonated. At a pH below their pKa (~4.1 for SA), the carboxylate groups are uncharged, preventing ionic repulsion with the stationary phase and allowing for accurate retention and sharp peak resolution on the ion-exclusion column.

References

• Sengupta, K., et al. (2015). "Metabolic Engineering of a Novel Muconic Acid Biosynthesis Pathway via 4-Hydroxybenzoic Acid in Escherichia coli." Applied and Environmental Microbiology. URL:[Link]

• Chen, W., et al. (2020). "Engineering the shikimate pathway for biosynthesis of molecules with pharmaceutical activities in E. coli." Current Opinion in Biotechnology. URL:[Link]

• Rawat, G., et al. (2013). "Shikimic acid: review of its analytical, isolation, and purification techniques from plant and microbial sources." Journal of Pharmaceutical Analysis (via PMC). URL:[Link]

• Téllez-Valencia, A., et al. (2015). "Mycobacterium tuberculosis Shikimate Pathway Enzymes as Targets for the Rational Design of Anti-Tuberculosis Drugs." Molecules (via PMC). URL:[Link]

Sources

• 1. Mycobacterium tuberculosis Shikimate Pathway Enzymes as Targets for the Rational Design of Anti-Tuberculosis Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. journals.asm.org [journals.asm.org]
• 4. researchgate.net [researchgate.net]
• 5. US20130137895A1 - Method for the extraction of shikimic acid - Google Patents [patents.google.com]

A Senior Application Scientist's Guide to the Validation of LC-MS/MS Methods for Trace 5-Dehydroshikimic Acid Detection

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of metabolic pathway analysis and drug discovery, the ability to accurately and reliably detect trace levels of key intermediates is paramount. 5-dehydroshikimic acid (DHS), a crucial precursor in the shikimate pathway, is a prime example. Its quantification provides critical insights into the metabolic flux and the efficacy of herbicides or potential drug candidates that target this pathway. This guide provides an in-depth comparison of Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) methodologies for the trace detection of DHS, grounded in the principles of rigorous analytical method validation.

The narrative that follows is built upon the foundational pillars of scientific integrity: expertise born from experience, the inherent trustworthiness of self-validating protocols, and an authoritative grounding in established regulatory standards. We will explore the causality behind experimental choices, ensuring that every step is not just a procedure, but a scientifically reasoned decision.

The Significance of 5-Dehydroshikimic Acid

The shikimate pathway is a seven-step metabolic route used by bacteria, archaea, fungi, algae, some protozoans, and plants for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan).[1][2] This pathway is absent in mammals, making it an attractive target for the development of non-toxic herbicides and antimicrobial agents. 5-dehydroshikimic acid is the third intermediate in this pathway, formed from 3-dehydroquinic acid.[2] Its concentration can be a sensitive biomarker for the inhibition of downstream enzymes in the pathway.

Comparative Analysis of LC-MS/MS Methodologies

The unparalleled sensitivity and selectivity of LC-MS/MS make it the gold standard for quantifying trace levels of endogenous metabolites like DHS in complex biological matrices.[3] However, the choice of specific LC and MS parameters can significantly impact method performance.

Chromatographic Separation Strategies

The goal of the liquid chromatography step is to separate DHS from other matrix components that could interfere with its ionization and detection.

• Reversed-Phase (RP) Chromatography: This is the most common approach, typically utilizing a C18 column.[4] The mobile phase usually consists of an aqueous component with a small amount of organic solvent (e.g., methanol or acetonitrile) and an acid (e.g., formic acid or acetic acid) to ensure the acidic nature of DHS for good peak shape.[4]

• Hydrophilic Interaction Liquid Chromatography (HILIC): For highly polar compounds like DHS, HILIC can be a powerful alternative.[5][6] It uses a polar stationary phase and a mobile phase with a high percentage of organic solvent, providing a different selectivity compared to reversed-phase.

Feature	Reversed-Phase (C18)	HILIC	Key Considerations
Stationary Phase	Non-polar	Polar	C18 is versatile, but HILIC can offer better retention for very polar analytes.
Mobile Phase	High aqueous content	High organic content	Mobile phase composition directly impacts retention and ionization efficiency.
Retention of DHS	Typically requires ion-pairing agents or highly aqueous mobile phases for adequate retention.	Generally provides strong retention for DHS.	The choice depends on the overall composition of the sample matrix and potential interferences.

Mass Spectrometry Detection

Tandem mass spectrometry, particularly with a triple quadrupole (QqQ) instrument, offers the highest degree of selectivity and sensitivity through Multiple Reaction Monitoring (MRM).

• Ionization Source: Electrospray Ionization (ESI) is the most common and effective ionization technique for a polar molecule like DHS. It is typically operated in negative ion mode, as the carboxylic acid moiety of DHS is readily deprotonated to form the [M-H]⁻ ion.[4]

• MRM Transitions: The selection of precursor and product ions is critical for selectivity. For DHS (molecular weight 174.12 g/mol ), the deprotonated molecule [M-H]⁻ at m/z 173 would be the precursor ion. Collision-induced dissociation (CID) of this precursor will generate specific product ions that can be monitored.

Parameter	Recommended Setting	Rationale
Ionization Mode	Negative ESI	DHS has an acidic proton that is easily lost to form a negative ion.
Precursor Ion (Q1)	m/z 173	Corresponds to the [M-H]⁻ of 5-dehydroshikimic acid.
Product Ions (Q3)	To be determined empirically	Fragmentation of the precursor ion provides structural information and enhances selectivity. At least two product ions should be monitored for confident identification and quantification.

The Imperative of Method Validation: A Step-by-Step Protocol

A robust and reliable analytical method is one that has been thoroughly validated to ensure it is fit for its intended purpose.[7][8] The validation process demonstrates that the method is accurate, precise, specific, sensitive, and robust. The following protocols are based on the globally recognized guidelines from the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[7][9][10][11]

Experimental Workflow for Method Validation

Caption: A streamlined workflow for the validation of an LC-MS/MS method.

Specificity and Selectivity

Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[11]

Protocol:

• Analyze a blank matrix sample (e.g., plant extract known to be free of DHS) to ensure no interfering peaks are present at the retention time of DHS.

• Analyze a sample of a DHS standard to determine its retention time and MRM response.

• Spike the blank matrix with a known concentration of the DHS standard and analyze it to confirm that the peak response is attributable to DHS and is not suppressed or enhanced by the matrix.

• If available, analyze samples containing structurally similar compounds (e.g., shikimic acid, quinic acid) to ensure they do not produce a signal at the same retention time and MRM transition as DHS.[2][12]

Linearity and Range

Objective: To demonstrate that the method's response is directly proportional to the concentration of the analyte over a specified range.

Protocol:

• Prepare a series of at least five calibration standards of DHS in a solvent and in the blank matrix extract, covering the expected concentration range in the samples.

• Analyze each calibration standard in triplicate.

• Construct a calibration curve by plotting the peak area ratio (analyte/internal standard, if used) against the concentration.

• Perform a linear regression analysis and determine the correlation coefficient (r²), which should ideally be ≥ 0.99.

Accuracy

Objective: To determine the closeness of the test results obtained by the method to the true value.[8]

Protocol:

• Prepare spiked matrix samples at a minimum of three concentration levels (low, medium, and high) within the linear range.

• Analyze these samples in triplicate.

• Calculate the percent recovery for each sample using the formula: (Measured Concentration / Spiked Concentration) * 100.

• The mean recovery should typically be within 80-120% for trace analysis.

Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[8]

Protocol:

• Repeatability (Intra-assay precision):

  • Analyze a minimum of six replicates of a spiked matrix sample at 100% of the test concentration on the same day, with the same analyst and instrument.[8]

  • Calculate the relative standard deviation (RSD), which should typically be ≤ 15%.

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability experiment on a different day, with a different analyst, or on a different instrument.

  • Calculate the RSD over the different sets of conditions. The RSD should also typically be ≤ 15%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Objective: To determine the lowest concentration of the analyte that can be reliably detected (LOD) and quantified with acceptable precision and accuracy (LOQ).

Protocol:

• Based on Signal-to-Noise Ratio:

  • Analyze a series of decreasingly concentrated DHS standards.

  • Determine the concentration at which the signal-to-noise ratio is approximately 3:1 for LOD and 10:1 for LOQ.

• Based on the Standard Deviation of the Response and the Slope:

  • Calculate the standard deviation of the y-intercepts of regression lines from the linearity study.

  • Calculate the average slope of the calibration curves.

  • LOD = (3.3 * Standard Deviation of the Intercept) / Slope

  • LOQ = (10 * Standard Deviation of the Intercept) / Slope

Robustness

Objective: To evaluate the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[7]

Protocol:

• Introduce small, deliberate changes to the method parameters, one at a time. Examples include:

  • Mobile phase composition (e.g., ± 2% organic solvent)

  • Column temperature (e.g., ± 5 °C)

  • Flow rate (e.g., ± 0.1 mL/min)

• Analyze a sample under each of these modified conditions and assess the impact on the results (e.g., retention time, peak area, peak shape). The results should not be significantly affected.

Matrix Effects

Objective: To assess the suppression or enhancement of ionization of the analyte by co-eluting matrix components.[13][14]

Protocol:

• Prepare three sets of samples:

  • Set A: DHS standard in a neat solvent.

  • Set B: Post-extraction spiked sample (blank matrix extract spiked with DHS standard).

  • Set C: Pre-extraction spiked sample (blank matrix spiked with DHS standard before extraction).

• Analyze all three sets and calculate the matrix effect using the following formula: Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100.

• A value of 100% indicates no matrix effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement. Strategies to mitigate matrix effects include optimizing sample preparation (e.g., solid-phase extraction), modifying chromatographic conditions to separate DHS from interfering components, or using a stable isotope-labeled internal standard.[5][13]

Data Presentation and Interpretation

All quantitative data from the validation studies should be summarized in clear and concise tables for easy comparison and interpretation.

Table 1: Summary of Validation Parameters and Acceptance Criteria

Validation Parameter	Acceptance Criteria
Specificity	No interference at the retention time of the analyte.
Linearity (r²)	≥ 0.99
Range	The interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.
Accuracy (% Recovery)	80 - 120%
Precision (RSD)	≤ 15%
LOD	Signal-to-Noise Ratio ≈ 3:1
LOQ	Signal-to-Noise Ratio ≈ 10:1
Robustness	Results are not significantly affected by minor variations in method parameters.
Matrix Effect	Ideally between 80% and 120%.

Visualizing the Core Processes

A clear visual representation of the analytical workflow can greatly aid in understanding the entire process from sample to result.

Caption: The analytical workflow for 5-dehydroshikimic acid detection by LC-MS/MS.

Conclusion

The validation of an LC-MS/MS method for the trace detection of 5-dehydroshikimic acid is a rigorous but essential process to ensure the generation of high-quality, reliable, and defensible data. By systematically evaluating specificity, linearity, accuracy, precision, sensitivity, robustness, and matrix effects, researchers can have full confidence in their analytical results. This guide provides a comprehensive framework for this process, empowering scientists to develop and validate methods that meet the highest standards of scientific integrity and regulatory compliance. The principles and protocols outlined herein are not merely a checklist but a foundational approach to sound analytical science.

References

• Lab Manager. (2025, December 2).
• Thiageswaran, S. (2026, February 17). Pesticide Residue Analysis in Herbs and Spices: Managing Matrix Effects in LC–MS/MS.
• U.S. Food and Drug Administration. (n.d.). Q2(R2)
• Kruve, A., et al. (2017, September 1). Clean-up and matrix effect in LC-MS/MS analysis of food of plant origin for high polar herbicides. PubMed.
• U.S. Food and Drug Administration. (2024, March 6). Q2(R2) Validation of Analytical Procedures March 2024. FDA.
• Purdue University. (n.d.).
• U.S. Food and Drug Administration. (n.d.). Q2(R1) Validation of Analytical Procedures: Text and Methodology. FDA.
• International Council for Harmonisation. (2005, November). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
• Purdue University. (n.d.).
• MDPI. (2023, April 18).
• Jafari, M., et al. (2021, August 30). Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review. Analyst (RSC Publishing).
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• PubMed Central. (n.d.).
• Google Patents. (n.d.). US6482654B1 - Method of detecting shikimic acid.
• PubMed Central. (2022, March 10).
• Journal of the American Chemical Society. (n.d.).
• MDPI. (2022, September 7).
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Comparative Analysis of 5-Dehydroshikimic Acid and Protocatechuic Acid as Bio-Based Polymer Precursors

The transition toward a circular bioeconomy necessitates the development of renewable aromatic precursors to replace petroleum-derived monomers like terephthalic acid and bisphenol A (BPA). Within the microbial shikimate pathway, two critical intermediates have emerged as potential platform chemicals: 5-dehydroshikimic acid (5-DHS) and protocatechuic acid (PCA) .

While 5-DHS serves as a highly functionalized aliphatic ring system, PCA offers a stable aromatic core. As researchers and drug development professionals look to engineer next-generation bio-based thermosets and thermoplastics, understanding the mechanistic differences, thermal stability, and polymerization potential of these two precursors is paramount.

Structural and Mechanistic Comparison

5-Dehydroshikimic Acid (5-DHS)

5-DHS is a cyclic, non-aromatic compound featuring a carboxylic acid, a ketone, and two hydroxyl groups.

• Reactivity & Stability: The presence of the α,β-unsaturated ketone makes 5-DHS highly reactive. However, this high reactivity is a double-edged sword; it often leads to unwanted side reactions (e.g., premature cross-linking or thermal degradation) during high-temperature polymerization.

• Polymerization Viability: Due to its thermal instability and lack of aromaticity, 5-DHS is rarely used as a direct monomer. Instead, it is highly valued as a transient metabolic node to synthesize other downstream chemicals.

Protocatechuic Acid (PCA)

PCA (3,4-dihydroxybenzoic acid) is the direct dehydrated aromatic derivative of 5-DHS[1].

• Reactivity & Stability: PCA contains an aromatic ring with two adjacent hydroxyl groups (catechol moiety) and a carboxylic acid. This structure mimics the rigidity and thermal resilience of terephthalic acid.

• Polymerization Viability: PCA is an excellent precursor for polyesters, polycarbonates, and epoxy resins. Its aromatic backbone imparts high glass transition temperatures ( Tg​ ) and mechanical strength to the resulting polymers. For instance, glycidylation of PCA yields a mixture of 60% triglycidyl ether, which is highly effective for cross-linked thermoset materials 2[2].

Metabolic Funneling and Biosynthesis

Both precursors are intimately linked via the shikimate pathway. The conversion of 5-DHS to PCA is catalyzed by the enzyme 3-dehydroshikimate dehydratase (DSD) . By overexpressing DSD in engineered Escherichia coli or Saccharomyces cerevisiae, metabolic flux is forcefully funneled away from aromatic amino acid synthesis toward PCA accumulation 3[3]. Alternatively, lignin-derived monomers like ferulic acid can be funneled into PCA via engineered yeast 4[4].

Metabolic funneling of carbon sources through 5-DHS to PCA for polymer synthesis.

Quantitative Performance Data

To objectively compare these two precursors, we must evaluate their physicochemical properties and their performance metrics in both microbial production and polymer matrices.

Property / Metric	5-Dehydroshikimic Acid (5-DHS)	Protocatechuic Acid (PCA)
Chemical Nature	Cyclohexene derivative (Aliphatic)	Phenolic Acid (Aromatic)
Thermal Stability	Low (Degrades < 150°C)	High (Stable > 200°C)
Primary Polymer Application	Precursor to other monomers	Direct monomer (Epoxies, Polyesters)
Glycidylation Yield	N/A (Unstable under basic conditions)	~60% (Triglycidyl ether/ester)
Resulting Polymer Tg​	N/A	120°C - 160°C (Epoxy networks)
Microbial Titer (Engineered)	High (Accumulates heavily in mutants)	Up to 4.25 g/L (Fed-batch E. coli)

Causality Insight: The high microbial titer of 5-DHS is due to its position upstream of the highly regulated aromatic amino acid branch. However, PCA's lower raw titer—such as the 4.25 g/L achieved in fed-batch E. coli5[5]—is offset by its vastly superior thermal stability, making it the only viable direct candidate for high-performance thermoset materials.

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following self-validating protocols detail the biosynthesis of PCA and its subsequent chemical polymerization into an epoxy resin.

Protocol A: Biosynthesis and Extraction of PCA using Engineered E. coli

Objective: Maximize PCA titer by overexpressing DSD and preventing downstream degradation. Causality: Using a phenylalanine-overproducing mutant of E. coli with a knocked-out shikimate dehydrogenase gene prevents 5-DHS from converting to shikimic acid. This forces the metabolic flux entirely through the heterologous DSD enzyme.

Step-by-Step Workflow:

• Strain Preparation: Transform E. coli (e.g., ATCC 31882) with a plasmid carrying the Pseudomonas putida DSD gene under a constitutive synthetic promoter.

• Fed-Batch Cultivation: Inoculate the strain in minimal medium supplemented with glucose and NH4​Cl . Maintain pH at 7.0 using ammonium hydroxide.

  • Validation Check: Monitor glucose consumption via HPLC (RI detector). A stall in glucose uptake indicates toxicity or nutrient depletion.

• Induction & Production: If using an inducible promoter, add 0.5 mM IPTG at OD600​=0.4 . Shift the temperature to 30°C to enhance DSD folding and stability. Cultivate for 54 hours to reach maximum titer[5].

• Extraction: Centrifuge the fermentation broth to remove biomass. Acidify the supernatant to pH 2.0 using H2​SO4​ .

  • Causality: Acidification protonates the carboxylic acid and phenolic hydroxyls of PCA, neutralizing the molecule and drastically reducing its aqueous solubility.

• Solvent Partitioning: Extract PCA using ethyl acetate (1:1 v/v) three times. Dry the organic phase over anhydrous Na2​SO4​ and evaporate under reduced pressure to yield crude PCA crystals.

Protocol B: Synthesis of PCA-Based Epoxy Monomers (Glycidylation)

Objective: Convert PCA into a triglycidyl ether/ester for crosslinking into a thermoset resin. Causality: Epichlorohydrin acts as both solvent and reactant. A phase-transfer catalyst (e.g., TEBAC) is required to facilitate the nucleophilic attack of the solid PCA phenoxide/carboxylate onto the liquid epoxide ring before ring closure via NaOH.

Step-by-Step Workflow:

• Dissolution: Dissolve 10 g of purified PCA in a 10-fold molar excess of epichlorohydrin. Add 1 mol% of benzyltriethylammonium chloride (TEBAC).

• Etherification: Heat the mixture to 80°C under a nitrogen atmosphere for 2 hours.

  • Validation Check: Perform Thin Layer Chromatography (TLC) using Hexane:Ethyl Acetate (1:1). The complete disappearance of the PCA spot indicates successful ring-opening of the epoxide by PCA.

• Ring Closure (Dehydrohalogenation): Cool the mixture to 40°C. Dropwise, add a 50 wt% aqueous NaOH solution (3.5 molar equivalents) over 1 hour under vigorous stirring.

• Purification: Wash the organic layer with distilled water until the pH is neutral. Remove excess epichlorohydrin via vacuum distillation.

• Curing: Mix the resulting PCA-triglycidyl resin with a diamine curing agent (e.g., isophorone diamine) at a 1:1 epoxy-to-amine equivalent ratio. Cure at 80°C for 2h, then 150°C for 2h.

Step-by-step logical workflow for the glycidylation and curing of PCA-based epoxy resins.

Conclusion

While 5-dehydroshikimic acid is a critical metabolic linchpin with high theoretical yields in microbial cell factories, its lack of thermal stability precludes its direct use as a polymer precursor. Protocatechuic acid, synthesized directly from 5-DHS via enzymatic dehydration, bridges the gap between biology and polymer chemistry. Its aromatic stability and multifunctional reactive sites make it a superior, drop-in replacement for petroleum-based monomers in the synthesis of high-performance bio-based materials.

References

• Source: PMC (PubMed Central)
• Title: Enhancing metabolic efficiency via novel constitutive promoters to produce protocatechuic acid in Escherichia coli Source: PubMed URL
• Source: Green Chemistry (RSC Publishing)
• Title: Enhanced Protocatechuic Acid Production From Glucose Using Pseudomonas putida 3-Dehydroshikimate Dehydratase Expressed in a Phenylalanine-Overproducing Mutant of Escherichia coli Source: Frontiers in Bioengineering and Biotechnology URL

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Comparing anion exchange resins for 5-dehydroshikimic acid recovery and purification

The Separation Challenge: Chemical Lability vs. Ionization

5-Dehydroshikimic acid (DHS) is a highly functionalized cyclic keto-acid and a critical intermediate in the shikimate pathway. For drug development professionals and biochemical engineers, recovering DHS from complex fermentation broths is a prerequisite for synthesizing downstream pharmaceuticals, most notably the antiviral oseltamivir (Tamiflu) and various aromatic precursors.

The recovery of DHS presents a unique physicochemical challenge. With a pKa of approximately 2.8 to 3.2, DHS is a stronger acid than its downstream counterpart, shikimic acid (pKa ~4.0), due to the electron-withdrawing effect of the ketone group. At a typical fermentation pH of 6.0, DHS exists almost entirely as a negatively charged carboxylate anion, making anion exchange chromatography the logical choice for primary capture. However, DHS is notoriously unstable in alkaline environments. Exposure to high pH triggers rapid enolization and subsequent non-enzymatic aromatization into gallic acid. This chemical lability strictly dictates the boundaries of our downstream processing strategy.

Mechanistic Resin Comparison: Strong Base vs. Weak Base Anions

When selecting an anion exchange resin for DHS recovery, the choice typically narrows down to Strong Base Anion (SBA) resins and Weak Base Anion (WBA) resins. The fundamental difference in their functional groups dictates entirely different elution mechanisms.

Weak Base Anion (WBA) Resins

WBA resins (e.g., Amberlite IRA-67, D301) utilize tertiary amine functional groups. These groups are only protonated—and thus capable of ion exchange—at acidic to neutral pH levels. While WBA resins can successfully bind the DHS anion at pH 6.0, their traditional elution mechanism is fundamentally incompatible with DHS.

To elute bound molecules from a WBA resin, the standard industrial practice is to apply a weak base (such as NaOH or NH₄OH). This alkaline shift deprotonates the tertiary amines on the resin, neutralizing their charge and releasing the target anion. However, subjecting DHS to this alkaline elution environment causes immediate degradation and aromatization, leading to severe product loss.

Strong Base Anion (SBA) Resins

SBA resins (e.g., Bio-Rad AG 1x8, Amberlite IRA-400, Amberlite IRA-458) feature permanently charged quaternary ammonium groups. They maintain a high dynamic binding capacity regardless of the mobile phase pH. Because SBA resins do not lose their charge, elution cannot be achieved by neutralizing the resin. Instead, elution is achieved by neutralizing the target molecule.

By applying a volatile acidic eluent (such as 1 N formic acid or acetic acid), the microenvironment pH is dropped well below the pKa of DHS. The carboxylate group of DHS becomes fully protonated (neutral), breaking the electrostatic attraction to the permanently charged SBA resin. The neutral DHS molecule then diffuses out of the resin pores. This acidic elution strategy completely bypasses the alkaline degradation pathway, preserving the structural integrity of the DHS molecule .

Quantitative Performance Comparison

The following table summarizes the comparative performance of SBA and WBA resins for DHS recovery based on established chromatographic principles and biochemical stability data.

Parameter	Strong Base Anion (SBA)	Weak Base Anion (WBA)
Representative Resins	Amberlite IRA-458, Bio-Rad AG 1x8	Amberlite IRA-67, D301
Functional Group	Quaternary Ammonium	Tertiary Amine
Binding State at pH 6.0	Fully Ionized (Positive)	Partially Ionized
Dynamic Binding Capacity	High (>1.2 eq/L)	Moderate (~0.8 eq/L)
Optimal Elution Strategy	Acidic Shift (e.g., 1 N Formic Acid)	Alkaline Shift (e.g., 1 N NaOH)
DHS Stability in Eluent	High (Stable at low pH)	Low (Aromatizes to gallic acid)
Overall Recovery Yield	> 85%	< 50% (Due to degradation)

Self-Validating Protocol for DHS Recovery via SBA Chromatography

Based on the mechanistic superiority of SBA resins for this specific application, the following step-by-step protocol outlines a self-validating workflow for the isolation of high-purity DHS from fermentation broth .

Phase 1: Broth Pretreatment & Clarification

• Action: Centrifuge the raw fermentation broth at 10,000 × g for 20 minutes. Pass the resulting supernatant through a tangential flow filtration (TFF) system utilizing a 10 kDa MWCO polyethersulfone membrane.

• Causality: While centrifugation removes cellular biomass, TFF is critical to exclude host cell proteins and complex polysaccharides. If left in the broth, these macromolecules will irreversibly bind to the SBA resin via multi-point ionic interactions, causing severe resin fouling and a rapid decline in dynamic binding capacity.

Phase 2: Resin Equilibration

• Action: Pack a chromatography column with an SBA resin (e.g., Bio-Rad AG 1x8, formate form). Equilibrate the bed with 5 Column Volumes (CV) of deionized water adjusted to pH 6.0.

• Causality: Equilibrating the resin to the exact pH of the clarified broth prevents localized pH shocks during loading. This ensures that DHS remains fully ionized (anionic) upon contact with the resin, maximizing capture efficiency .

Phase 3: Loading and Washing

• Action: Load the clarified broth at a linear flow rate of 150 cm/h. Continuously monitor the column effluent via UV absorbance at 234 nm. Once loading is complete, wash the column with 4 CV of deionized water.

• Causality: DHS possesses a distinct UV absorbance maximum at 234 nm due to its conjugated enone system. Monitoring at this specific wavelength creates a self-validating feedback loop to detect the 10% breakthrough point, preventing product loss. The subsequent aqueous wash flushes out uncharged fermentation byproducts (such as residual glucose) without disrupting the ionic bonds anchoring the DHS.

Phase 4: Acidic Elution

• Action: Elute the bound DHS using 1 N formic acid at a reduced flow rate of 75 cm/h.

• Causality: The low pH (~1.8) of 1 N formic acid drops the microenvironment below the pKa of DHS (~3.0). This protonates the carboxylate group of DHS, neutralizing its charge and breaking the electrostatic interaction with the quaternary amines. The reduced flow rate accounts for the diffusion kinetics required for the protonation event to occur deep within the resin pores.

Phase 5: Concentration and Lyophilization

• Action: Pool the DHS-rich fractions and subject them to lyophilization (freeze-drying).

• Causality: Because formic acid is highly volatile, lyophilization simultaneously removes both the aqueous solvent and the acidic eluent. This elegant finishing step leaves behind high-purity, salt-free 5-dehydroshikimic acid crystals without necessitating a secondary desalting column .

Workflow Visualization

Downstream processing workflow for 5-dehydroshikimic acid recovery using SBA chromatography.

References

• Bochkov, D. V., Sysolyatin, S. V., Kalashnikov, A. I., & Surmacheva, I. A. (2012). Shikimic acid: review of its analytical, isolation, and purification techniques from plant and microbial sources. Journal of Chemical Biology, 5(1), 5–17. URL: [Link]

• Araki, K., et al. (2003). Process for the isolation of polyhydroxy cyclic carboxylic acids. U.S. Patent Application Publication, US20030138920A1.

• Floss, H. G., et al. (1999). Biosynthesis of 3-Amino-5-hydroxybenzoic Acid, the Precursor of mC7N Units in Ansamycin Antibiotics. Journal of the American Chemical Society, 121(29), 6954-6955. URL: [Link]

• Krahl, M., et al. (2023). Sourcing Shikimic Acid from Waste Streams of Ginkgo biloba Leaf Extract Production. ACS Sustainable Chemistry & Engineering, 11(13), 5114–5122. URL: [Link]